1-(1,3-Benzodioxol-5-yl)-2-fluoroethanamine

Core Science & Biosynthesis

An In-depth Technical Guide to 1-(1,3-Benzodioxol-5-yl)-2-fluoroethanamine: Structure, Synthesis, and Characterization

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical structure, proposed synthesis, and analytical characterization of 1-(1,3-Benzodioxol-5-yl)-2-fluoroethanamine. As a fluorinated analog of 3,4-methylenedioxyphenethylamine (MDPEA), this compound is of significant interest in the fields of medicinal chemistry and pharmacology. The introduction of a fluorine atom can profoundly alter the pharmacokinetic and pharmacodynamic properties of bioactive molecules, making this compound a valuable target for research and development.[1] This guide details a plausible synthetic route from commercially available precursors and outlines the expected spectroscopic data for structural elucidation and confirmation.

Introduction and Rationale

The strategic incorporation of fluorine into pharmacologically active molecules is a well-established strategy in drug discovery to enhance metabolic stability, binding affinity, and bioavailability.[2] Phenethylamines derived from 1,3-benzodioxole, such as 3,4-methylenedioxyamphetamine (MDA) and its analogs, have been extensively studied for their psychoactive properties.[1] The synthesis and evaluation of fluorinated derivatives of these compounds are crucial for understanding their structure-activity relationships and exploring their potential as therapeutic agents or research tools.[1] 1-(1,3-Benzodioxol-5-yl)-2-fluoroethanamine represents a fundamental fluorinated analog of MDPEA, where the fluorine atom is positioned on the ethylamine side-chain, a modification that can significantly influence its interaction with biological targets.

Chemical Structure and Properties

The chemical structure of 1-(1,3-Benzodioxol-5-yl)-2-fluoroethanamine is characterized by a 1,3-benzodioxole ring system connected to a 2-fluoroethanamine side chain.

Structural Diagram

Caption: Chemical structure of 1-(1,3-Benzodioxol-5-yl)-2-fluoroethanamine.

Physicochemical Properties

Property	Predicted Value	Source
Molecular Formula	C₉H₁₀FNO₂	-
Molecular Weight	183.18 g/mol	-
XLogP3	~1.5	Predicted
Hydrogen Bond Donor Count	1	Predicted
Hydrogen Bond Acceptor Count	3	Predicted
Rotatable Bond Count	3	Predicted

Proposed Synthetic Pathway

A plausible and efficient synthesis of 1-(1,3-Benzodioxol-5-yl)-2-fluoroethanamine can be envisioned starting from the commercially available precursor, 1-(1,3-Benzodioxol-5-yl)ethan-1-ol. The proposed pathway involves the conversion of the alcohol to a suitable leaving group, followed by nucleophilic substitution with a fluoride source and subsequent conversion to the primary amine. A more direct approach involves the fluorination of the corresponding amino alcohol.

Synthetic Workflow Diagram

Caption: Proposed synthetic workflow for 1-(1,3-Benzodioxol-5-yl)-2-fluoroethanamine.

Detailed Experimental Protocol (Proposed)

Step 1: Synthesis of 1-(1,3-Benzodioxol-5-yl)-2-aminoethanol

This intermediate can be prepared from 1,3-benzodioxole-5-carbaldehyde (piperonal) through a two-step process involving the formation of a cyanohydrin followed by reduction.[3]

• Cyanohydrin Formation: To a stirred solution of piperonal in a suitable solvent (e.g., ethanol/water), add a solution of sodium cyanide. The reaction is typically carried out at room temperature. Acidification with a weak acid (e.g., acetic acid) will yield 2-hydroxy-2-(1,3-benzodioxol-5-yl)acetonitrile.

• Reduction: The cyanohydrin is then reduced using a strong reducing agent such as lithium aluminum hydride (LiAlH₄) in an anhydrous ether solvent like tetrahydrofuran (THF). The reaction is typically performed at reflux, followed by a careful workup to yield 1-(1,3-benzodioxol-5-yl)-2-aminoethanol.

Step 2: N-Protection of the Amino Alcohol

To prevent side reactions during the fluorination step, the primary amine is protected, for example, as a tert-butoxycarbonyl (Boc) carbamate.

• To a solution of 1-(1,3-benzodioxol-5-yl)-2-aminoethanol in a solvent such as dichloromethane (CH₂Cl₂), add triethylamine (Et₃N) followed by di-tert-butyl dicarbonate (Boc₂O).

• Stir the reaction at room temperature until completion (monitored by TLC).

• Work up the reaction mixture to isolate the N-Boc protected amino alcohol.

Step 3: Fluorination of the N-Protected Amino Alcohol

The hydroxyl group is replaced with fluorine using a nucleophilic fluorinating agent like diethylaminosulfur trifluoride (DAST).[4]

• Dissolve the N-Boc protected amino alcohol in anhydrous dichloromethane and cool the solution to -78 °C under an inert atmosphere (e.g., nitrogen or argon).

• Slowly add a solution of DAST in dichloromethane to the cooled solution.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed.

• Carefully quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with dichloromethane and purify by column chromatography.

Step 4: Deprotection to Yield the Final Product

The Boc protecting group is removed under acidic conditions.

• Dissolve the N-Boc protected fluoroamine in dichloromethane.

• Add trifluoroacetic acid (TFA) or a solution of hydrogen chloride (HCl) in a suitable solvent (e.g., dioxane or ether).

• Stir the reaction at room temperature until the deprotection is complete.

• Remove the solvent under reduced pressure to obtain the crude product. The product can be purified by recrystallization or conversion to a salt (e.g., hydrochloride) and subsequent precipitation.

Analytical Characterization (Predicted)

The following spectroscopic data are predicted for 1-(1,3-Benzodioxol-5-yl)-2-fluoroethanamine and are based on the analysis of structurally similar compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Nucleus	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)	Assignment
¹H	~6.8	m	-	Ar-H
¹H	~5.9	s	-	O-CH₂-O
¹H	~4.5-4.8	ddd	J(H,F) ≈ 47, J(H,H) ≈ 8, J(H,H) ≈ 4	CH(F)
¹H	~2.8-3.0	m	-	Ar-CH₂
¹H	~1.5-2.0	br s	-	NH₂
¹³C	~147	s	-	Ar-C-O
¹³C	~130	s	-	Ar-C-CH₂
¹³C	~122	d	-	Ar-CH
¹³C	~108	d	-	Ar-CH
¹³C	~101	t	-	O-CH₂-O
¹³C	~92	d	J(C,F) ≈ 170	CH(F)
¹³C	~40	t	J(C,F) ≈ 20	Ar-CH₂
¹⁹F	~ -200 to -230	m	-	C-F

Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹)	Intensity	Assignment
3300-3400	Medium, Broad	N-H stretch (primary amine)
2850-3000	Medium	C-H stretch (aliphatic and aromatic)
1600-1650	Medium	N-H bend
1480-1510	Strong	Aromatic C=C stretch
1240-1260	Strong	Asymmetric C-O-C stretch (dioxole)
1030-1040	Strong	Symmetric C-O-C stretch (dioxole)
1000-1100	Strong	C-F stretch

Mass Spectrometry (MS)

• Expected Molecular Ion (M⁺): m/z = 183.07

• Key Fragmentation Patterns:

  • Loss of NH₂F (m/z = 149): Corresponds to the 1,3-benzodioxol-5-ylmethyl cation.

  • Loss of CH₂FNH₂ (m/z = 135): Corresponds to the 1,3-benzodioxol-5-yl cation.

  • Cleavage of the benzodioxole ring.

Safety Considerations

As with any novel chemical entity, 1-(1,3-Benzodioxol-5-yl)-2-fluoroethanamine should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. All synthetic procedures should be performed in a well-ventilated fume hood. The toxicological properties of this compound have not been evaluated.

Conclusion

This technical guide provides a detailed framework for the synthesis and characterization of 1-(1,3-Benzodioxol-5-yl)-2-fluoroethanamine. The proposed synthetic route leverages established chemical transformations and provides a clear path for obtaining this novel compound. The predicted analytical data serves as a valuable reference for researchers undertaking its synthesis and purification. Further investigation into the pharmacological and toxicological properties of this molecule is warranted to fully understand the impact of side-chain fluorination on the biological activity of phenethylamines derived from 1,3-benzodioxole.

References

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• PubChem. (n.d.). 1-(1,3-benzodioxol-5-yl)-N-(2-fluoroethyl)propan-2-amine. Retrieved from [Link]

• Li, Y., et al. (2023). Effect of Fluorinated Substitution on the Properties of Phenylethylamine Derivatives: A Density Functional Theory Study. Russian Journal of Physical Chemistry A, 97(13), 3235-3242.
• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5846), 1881-1886.
• Ley, S. V., & Baxendale, I. R. (2008). The use of diethylaminosulfur-trifluoride (DAST) for the fluorination in a continuous flow reactor. Synlett, 2008(14), 2111-2114.
• Baumann, M., Baxendale, I. R., Martin, L. J., & Ley, S. V. (2009). Development of fluorination methods using continuous-flow microreactors. Tetrahedron, 65(33), 6611-6625.

• Mesto, E., Okio, C. K. Y. A., Lemus, M. A., & Schingaro, E. (2024). {[(E)-(1,3-Benzodioxol-5-yl)methylidene]amino}thiourea. IUCrData, 9(2), x240097. Retrieved from [Link]

• Polo, E., Trilleras, J., & Gutiérrez Cabrera, M. (2017). N-{4-[(2E)-3-(2H-1,3-Benzodioxol-5-yl)prop-2-enoyl]phenyl}quinoline-3-carboxamide. Molbank, 2017(4), M953.

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An In-depth Technical Guide to Fluorinated Homopiperonylamine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

The strategic incorporation of fluorine into bioactive molecules is a cornerstone of modern medicinal chemistry, often leading to profound improvements in pharmacokinetic and pharmacodynamic properties. This guide provides a comprehensive technical overview of fluorinated homopiperonylamine (3,4-methylenedioxyphenethylamine or MDPEA) derivatives. While direct literature on this specific subclass is nascent, this document synthesizes established synthetic routes for analogous fluorinated phenethylamines, detailed analytical methodologies, and a logical framework for predicting their pharmacological profiles. By presenting field-proven insights and detailed protocols, this guide aims to equip researchers with the foundational knowledge required to explore this promising chemical space. We will delve into the rationale behind fluorination, provide step-by-step synthetic protocols, outline robust analytical characterization techniques, and discuss the anticipated structure-activity relationships (SAR) that will govern the biological effects of these novel compounds.

Introduction: The Rationale for Fluorinating Homopiperonylamine

Homopiperonylamine, also known as 3,4-methylenedioxyphenethylamine (MDPEA), is a primary amine of the phenethylamine class and serves as the structural backbone for a range of psychoactive compounds, including 3,4-methylenedioxyamphetamine (MDA) and 3,4-methylenedioxymethamphetamine (MDMA).[1] The methylenedioxy bridge is a key pharmacophore, but it is also susceptible to metabolic cleavage, which can lead to the formation of potentially neurotoxic metabolites.[2]

Fluorination is a well-established strategy in drug design to enhance metabolic stability, modulate lipophilicity, and alter receptor binding affinity.[3] The introduction of fluorine atoms can block sites of metabolism, thereby increasing the bioavailability and duration of action of a compound. Furthermore, the high electronegativity of fluorine can influence the electronic properties of the aromatic ring, potentially leading to altered interactions with biological targets. Specifically, fluorination of the methylenedioxy ring, to create a difluoromethylenedioxy group, has been explored as a bioisosteric replacement to enhance metabolic stability and potentially reduce the formation of toxic metabolites.[2][4]

This guide will focus on two primary classes of fluorinated homopiperonylamine derivatives: those with fluorine substitution on the aromatic ring and those with a difluoromethylenedioxy bridge.

Synthetic Methodologies: A Pathway to Novel Compounds

The synthesis of fluorinated homopiperonylamine derivatives can be logically approached by adapting established routes for similar phenethylamines. A common and effective strategy involves a two-step process: a Henry condensation reaction to form a nitrostyrene intermediate, followed by reduction to the corresponding primary amine.

Synthesis of Fluorinated Piperonal Precursors

The journey to fluorinated homopiperonylamines begins with the appropriately fluorinated piperonal (3,4-methylenedioxybenzaldehyde) precursor. The synthesis of these precursors is a critical first step.

• Synthesis of 2,2-Difluoro-1,3-benzodioxole-5-carbaldehyde (Difluoropiperonal): The synthesis of the difluoromethylenedioxy analogue of piperonal is a key step towards creating derivatives with a potentially more stable methylenedioxy bridge. This can be achieved from catechol through reaction with a difluorocarbene source.

Core Synthesis of Fluorinated Homopiperonylamines

The following protocols are adapted from established procedures for the synthesis of related phenethylamines and provide a robust framework for the synthesis of fluorinated homopiperonylamine derivatives.

This reaction forms the key β-nitrostyrene intermediate. The use of a mild base is crucial to favor the formation of the nitroalkene.[6][7]

Materials:

• Fluorinated piperonal derivative (e.g., 6-fluoro-3,4-methylenedioxybenzaldehyde)

• Nitroethane

• Ammonium acetate or n-butylamine[8]

• Glacial acetic acid[8]

• Ethanol or Isopropyl alcohol (IPA)

Procedure:

• Dissolve the fluorinated piperonal (1 equivalent) in a minimal amount of glacial acetic acid.

• Add nitroethane (1.5-2 equivalents) to the solution.

• Add a catalytic amount of ammonium acetate or n-butylamine (0.1-0.2 equivalents).

• Reflux the reaction mixture for 2-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and then place it in an ice bath or freezer to induce crystallization of the nitrostyrene product.[8]

• Filter the resulting crystals and wash with cold ethanol or IPA to remove any unreacted starting materials.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol, methanol, or IPA) to obtain the purified fluorinated β-nitrostyrene.

Diagram: Synthetic Workflow for Fluorinated Homopiperonylamines

Caption: A generalized workflow for the synthesis of fluorinated homopiperonylamines.

The reduction of the nitrostyrene intermediate to the primary amine is a critical step. Lithium aluminum hydride (LiAlH4) is a powerful reducing agent for this transformation.[9] An alternative, milder method using sodium borohydride and copper(II) chloride has also been shown to be effective.[3][10]

Method A: Lithium Aluminum Hydride (LiAlH4) Reduction

Materials:

• Fluorinated β-nitrostyrene

• Lithium aluminum hydride (LiAlH4)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Sulfuric acid (1.5 N)

• Sodium hydroxide solution

Procedure:

• In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), prepare a suspension of LiAlH4 (2-3 equivalents) in anhydrous diethyl ether or THF.

• Slowly add a solution of the fluorinated β-nitrostyrene (1 equivalent) in the same anhydrous solvent to the LiAlH4 suspension at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then reflux for 2-4 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to 0 °C and carefully quench the excess LiAlH4 by the sequential dropwise addition of water, followed by 15% sodium hydroxide solution, and then more water (Fieser workup).

• Filter the resulting aluminum salts and wash thoroughly with ether.

• Combine the organic filtrates, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude fluorinated homopiperonylamine.

• The product can be further purified by distillation under reduced pressure or by conversion to its hydrochloride salt and recrystallization.

Method B: Sodium Borohydride/Copper(II) Chloride Reduction

Materials:

• Fluorinated β-nitrostyrene

• Sodium borohydride (NaBH4)

• Copper(II) chloride (CuCl2)

• Isopropyl alcohol/water mixture

Procedure:

• In a round-bottom flask, suspend sodium borohydride (7.5 equivalents) in a 2:1 mixture of isopropyl alcohol and water.

• Add a catalytic amount of copper(II) chloride.

• Add the fluorinated β-nitrostyrene (1 equivalent) to the mixture.

• Heat the reaction mixture to reflux for 10-30 minutes, monitoring by TLC.

• After completion, cool the reaction to room temperature and quench with a 35% solution of NaOH.

• Extract the aqueous layer with an organic solvent such as diethyl ether or dichloromethane.

• Combine the organic extracts, dry over anhydrous magnesium sulfate, and evaporate the solvent to obtain the product.[10]

Analytical Characterization: Ensuring Purity and Identity

Thorough analytical characterization is paramount to confirm the structure and purity of the synthesized fluorinated homopiperonylamine derivatives. A combination of spectroscopic and chromatographic techniques should be employed.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for the analysis of volatile compounds like phenethylamines. Derivatization is often employed to improve chromatographic performance and obtain more informative mass spectra.

Materials:

• Fluorinated homopiperonylamine sample

• Derivatizing agent (e.g., N-methyl-bis-trifluoroacetamide (MBTFA) or pentafluoropropionic anhydride (PFPA))[11][12]

• Ethyl acetate

• Anhydrous sodium sulfate

Procedure:

• Sample Preparation: Dissolve a small amount of the synthesized compound in ethyl acetate. For analysis of biological samples, a liquid-liquid extraction under basic conditions is typically performed.[11]

• Derivatization (On-column or Pre-injection):

  • On-column derivatization with MBTFA: Utilize an autosampler with a two-step injection function. The sample is injected first, followed by the MBTFA derivatizing agent.[11]

  • Pre-injection derivatization with PFPA: To the sample extract, add the PFPA reagent and heat at 70°C for 30 minutes.[12]

• GC-MS Analysis:

  • Injector: Set to a suitable temperature (e.g., 250-280°C) in splitless mode.

  • Column: A non-polar or medium-polarity column (e.g., 5% phenyl-methylpolysiloxane) is typically used.

  • Oven Program: A temperature gradient from a low initial temperature (e.g., 100-120°C) to a high final temperature (e.g., 280-300°C) is employed to ensure good separation.

  • Mass Spectrometer: Operate in electron ionization (EI) mode. The resulting mass spectrum will show characteristic fragmentation patterns of the derivatized analyte.

Table 1: Expected GC-MS Data for a Hypothetical Fluorinated Homopiperonylamine Derivative

Compound	Derivatizing Agent	Retention Time (min)	Key Mass Fragments (m/z)
6-Fluoro-homopiperonylamine	TFAA	~10.5	Molecular ion, fragments corresponding to the fluorinated benzyl moiety and the amine side chain.
Difluoro-homopiperonylamine	PFPA	~11.2	Molecular ion, characteristic fragments from the difluoromethylenedioxybenzyl group and the derivatized amine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is indispensable for unambiguous structure elucidation. ¹H and ¹³C NMR will confirm the core structure, while ¹⁹F NMR is particularly valuable for fluorinated compounds.

• ¹H NMR: Will show characteristic signals for the aromatic protons, the ethylamine side chain, and the methylenedioxy protons. The coupling patterns of the aromatic protons will be indicative of the fluorine substitution pattern.

• ¹³C NMR: Will provide information on the carbon skeleton. The carbon atoms bonded to fluorine will exhibit characteristic splitting patterns (C-F coupling).

• ¹⁹F NMR: This technique is highly sensitive to the local environment of the fluorine atom(s) and will provide a distinct signal for each unique fluorine environment.[2][13][14] The chemical shift and multiplicity of the ¹⁹F signal are diagnostic for the position of fluorine on the aromatic ring or in the difluoromethylenedioxy group.[2]

Pharmacology and Structure-Activity Relationships (SAR)

The pharmacological profile of fluorinated homopiperonylamine derivatives is expected to be primarily mediated by their interaction with monoamine transporters (serotonin, dopamine, and norepinephrine) and serotonin receptors, particularly the 5-HT₂ family.[15][16][17]

Predicted Mechanism of Action

Based on the pharmacology of related compounds like MDA and MDMA, fluorinated homopiperonylamines are anticipated to act as monoamine releasing agents and/or reuptake inhibitors.[10][18][19] The balance between these actions and the selectivity for the different monoamine transporters will be influenced by the position and nature of the fluorine substitution.

Diagram: Proposed Mechanism of Action at the Synapse

Caption: Proposed interaction of fluorinated homopiperonylamines with monoamine transporters.

Structure-Activity Relationships (SAR)

The following SAR predictions are based on established principles in phenethylamine pharmacology:

• Aromatic Fluorination:

  • Position: Fluorination at the 2- or 6-position of the aromatic ring may introduce steric hindrance that could alter binding to monoamine transporters. 6-fluoro-MDA has been synthesized and studied.[11]

  • Electronic Effects: The electron-withdrawing nature of fluorine can alter the pKa of the amine and the electronic character of the aromatic ring, which can influence receptor interactions.

• Difluoromethylenedioxy Bridge:

  • Metabolic Stability: The C-F bond is significantly stronger than the C-H bond, making the difluoromethylenedioxy group more resistant to metabolic cleavage compared to the methylene-dioxy group.[2][4] This is expected to increase the in vivo half-life of the compounds.

  • Receptor Binding: The electronic and steric properties of the difluoromethylenedioxy group are different from the unsubstituted bridge, which may lead to altered affinity and selectivity for monoamine transporters and receptors.[2][11]

In Vitro Pharmacological Evaluation

To elucidate the precise pharmacological profile of novel fluorinated homopiperonylamine derivatives, a panel of in vitro assays is essential.

This protocol outlines a competitive radioligand binding assay to determine the affinity of the test compounds for serotonin receptors, such as the 5-HT₂A receptor.

Materials:

• Cell membranes expressing the human 5-HT₂A receptor

• Radioligand (e.g., [³H]ketanserin for 5-HT₂A antagonism, or a radiolabeled agonist like [¹²⁵I]DOI for agonist binding)[4]

• Test compounds (fluorinated homopiperonylamines)

• Assay buffer

• Scintillation cocktail and scintillation counter

Procedure:

• Prepare serial dilutions of the test compounds.

• In a 96-well plate, incubate the receptor-expressing cell membranes with the radioligand and varying concentrations of the test compound.

• Include wells for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and a high concentration of a known non-labeled ligand).

• Incubate the plate at room temperature for a specified time to reach equilibrium.

• Terminate the binding reaction by rapid filtration through a glass fiber filter mat, which traps the membrane-bound radioligand.

• Wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a scintillation counter.

• Calculate the specific binding at each concentration of the test compound and determine the Ki value using non-linear regression analysis.

Conclusion and Future Directions

The exploration of fluorinated homopiperonylamine derivatives represents a logical and promising avenue for the development of novel psychoactive compounds with potentially improved pharmacological profiles. By leveraging established synthetic and analytical methodologies, researchers can efficiently synthesize and characterize these novel entities. The strategic incorporation of fluorine is hypothesized to enhance metabolic stability and modulate receptor interactions, potentially leading to compounds with a more favorable safety profile compared to their non-fluorinated counterparts.

Future research should focus on the systematic synthesis of a library of these compounds with varying fluorination patterns, followed by comprehensive in vitro and in vivo pharmacological evaluation. This will allow for the elucidation of detailed structure-activity relationships and the identification of lead candidates for further development. The in-depth technical guidance provided herein serves as a robust foundation for these endeavors.

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An In-depth Technical Guide to the Bioisosteric Properties of Fluorinated Phenethylamines

Foreword: The Subtle Power of a Single Atom

In the intricate dance of drug design, where molecular shape and electronic charge dictate biological destiny, few tools are as potent or as versatile as the fluorine atom. Phenethylamines, a class of compounds foundational to neuroscience and pharmacology, present a fascinating scaffold for exploring the strategic application of fluorine.[1] From potent neurotransmitter releasers to psychedelic compounds, the phenethylamine core is exquisitely sensitive to structural modification. The introduction of fluorine, a bioisosteric replacement for hydrogen, can dramatically alter a molecule's pharmacokinetic and pharmacodynamic profile.[2][3]

This guide moves beyond a simple catalog of fluorinated compounds. It is designed for the discerning researcher and drug development professional, providing a deep dive into the causality behind fluorine's effects. We will explore how this small, highly electronegative atom can be leveraged to block metabolic pathways, modulate receptor affinity, and fine-tune the delicate balance of a compound's interaction with complex biological systems. By understanding the principles, protocols, and potential pitfalls of fluorination, we can more rationally design the next generation of chemical probes and therapeutic agents.

The Foundational Logic: Why Fluorine is a Privileged Bioisostere

The utility of fluorine in medicinal chemistry stems from its unique combination of physical and electronic properties, which are distinct from hydrogen and other halogens.[3][4] Understanding these properties is fundamental to appreciating its role in modifying phenethylamine pharmacology.

• Size and Steric Profile: With a van der Waals radius of 1.47 Å, fluorine is only slightly larger than hydrogen (1.20 Å).[3] This allows it to replace hydrogen with minimal steric perturbation, meaning the fluorinated analog can often occupy the same binding pocket as its parent compound.

• Extreme Electronegativity: As the most electronegative element, fluorine powerfully withdraws electron density from adjacent carbon atoms.[3] This electronic effect can significantly alter the acidity (pKa) of nearby functional groups, such as the primary amine of the phenethylamine side chain, which can in turn affect bioavailability and receptor interaction.[3][5]

• The Carbon-Fluorine Bond Strength: The C-F bond is one of the strongest covalent bonds in organic chemistry (~105.4 kcal/mol).[6] This incredible stability is the primary reason for one of fluorine's most sought-after properties: enhancing metabolic stability. By replacing a hydrogen atom at a site prone to enzymatic oxidation (a "metabolic hotspot") with fluorine, that pathway of degradation can be effectively blocked.[4][5][7]

• Lipophilicity Modulation: Fluorination typically increases the lipophilicity of a molecule.[5][7] This can enhance its ability to cross cellular membranes, including the blood-brain barrier, a critical consideration for centrally-acting drugs like phenethylamines.[2]

Table 1: Comparative Physicochemical Properties of Hydrogen and Fluorine

Property	Hydrogen (H)	Fluorine (F)	Implication in Drug Design
Van der Waals Radius	1.20 Å	1.47 Å	Minimal steric clash; good bioisostere for H.
Electronegativity (Pauling)	2.20	3.98	Alters local electronic environment, pKa, and dipole moment.
C-X Bond Energy	~99 kcal/mol	~105.4 kcal/mol	Increased metabolic stability by blocking C-H oxidation.[6]

Pharmacodynamic Impact: How Fluorination Modulates Phenethylamine Activity

The introduction of fluorine into the phenethylamine nucleus can profoundly impact its psychoactivity and overall pharmacological profile, with effects ranging from complete attenuation to significant enhancement and prolongation of action.[1] The specific position of the fluorine atom—whether on the aromatic ring or the alkyl side chain—is critical in determining the final biological outcome.

Interaction with Monoamine Transporters

Many phenethylamines, particularly amphetamine and its analogs, exert their effects by interacting with the dopamine (DAT), norepinephrine (NET), and serotonin (SERT) transporters.[8][9] They can act as uptake inhibitors or, more commonly, as substrates that induce neurotransmitter efflux (release).[10][11][12]

Fluorination can fine-tune this activity. For example, studies on fluorinated phenmetrazine isomers (2-FPM, 3-FPM, and 4-FPM) revealed them to be potent inhibitors of uptake at DAT and NET, with potencies comparable to cocaine.[10][11] However, their effect on SERT was significantly less potent.[10][11] Critically, these compounds were also shown to be monoamine releasers, acting as substrates for the transporters.[10][11] This demonstrates that ring fluorination maintains the fundamental mechanism of action while modulating selectivity between the different monoamine systems. Generally, para-substitution tends to augment potency at SERT relative to DAT and NET.[8]

Modulation of Serotonergic (5-HT) Receptor Affinity

For psychedelic phenethylamines, the primary target is often the serotonin 5-HT₂A receptor.[1] Fluorination can systematically alter binding affinity and functional potency at this and related receptors.

• Enhancement of Potency: In the mescaline series, progressive fluorination of the 4-alkoxy group led to compounds that increasingly surpassed the potency and duration of mescaline itself.[1][13]

• Context-Dependent Effects: The outcome is not always predictable. While trifluoroescaline showed increased human potency compared to escaline, its mono-fluoro counterpart was almost devoid of psychoactive effects.[1] This highlights the highly context-dependent nature of fluorine's influence, where subtle changes in electronic distribution and conformational preference can lead to dramatic shifts in biological activity.[7][14]

Diagram 1: Bioisosteric Effects of Fluorine on Drug Properties

Caption: Causality chain from fluorine's core properties to pharmacological effects.

Experimental Validation: Protocols and Methodologies

A core tenet of drug development is the ability to reliably synthesize and characterize novel compounds. The following sections outline validated, field-proven methodologies for investigating fluorinated phenethylamines.

Synthetic Strategies: An Overview

The synthesis of fluorinated phenethylamines can be approached in two primary ways: by starting with a pre-fluorinated building block or by introducing fluorine in a later synthetic step.[15]

• Using Fluorinated Building Blocks: This is often the most reliable method. The synthesis can commence from a commercially available fluorinated benzaldehyde or phenylacetic acid. For example, a multi-step Erlenmeyer azalactone synthesis can be used, starting with various fluorinated benzaldehydes to produce the corresponding fluorinated phenylalanine analogues, which can then be converted to phenethylamines.[15]

• Late-Stage Fluorination: While more challenging, modern methods allow for the direct fluorination of complex molecules. These methods are beyond the scope of this guide but are a significant area of research.[16]

• From Amino Alcohols: A common laboratory-scale method involves the synthesis of a corresponding amino alcohol, followed by a fluorination reaction to replace the hydroxyl group with fluorine.[17]

Protocol: In Vitro Monoamine Transporter Inhibition Assay

This protocol describes a self-validating system to determine the potency of a fluorinated phenethylamine at inhibiting dopamine reuptake in rat brain synaptosomes. The same principle applies to NET and SERT assays by using the appropriate brain region and radiolabeled substrate.

Causality: Synaptosomes are used because they are resealed nerve terminals that contain a high density of the native transporters (DAT, NET, SERT) in their physiological membrane environment, providing a more biologically relevant system than simple cell lines.

Methodology:

• Synaptosome Preparation: Homogenize fresh rat striatal tissue (rich in DAT) in ice-cold sucrose buffer. Centrifuge the homogenate at low speed to remove nuclei and cell debris. Pellet the synaptosomes from the supernatant by high-speed centrifugation. Resuspend the pellet in a suitable assay buffer.

• Assay Execution: a. Aliquot the synaptosome preparation into test tubes. b. Add increasing concentrations of the test compound (e.g., 4-fluoromethamphetamine) or a reference standard (e.g., cocaine). c. Pre-incubate for 10-15 minutes at 37°C to allow the compound to bind to the transporter. d. Initiate the uptake reaction by adding a fixed concentration of a radiolabeled substrate, such as [³H]dopamine. e. Allow the uptake to proceed for a short, defined period (e.g., 5 minutes) at 37°C.

• Termination and Measurement: a. Rapidly terminate the reaction by vacuum filtration through glass fiber filters, trapping the synaptosomes. b. Immediately wash the filters with ice-cold buffer to remove any unbound radiolabel. c. Place the filters into scintillation vials with scintillation fluid.

• Data Analysis: a. Quantify the radioactivity trapped on the filters using a liquid scintillation counter. b. Non-specific uptake is determined in the presence of a high concentration of a standard inhibitor (e.g., GBR-12909 for DAT). c. Plot the percentage of specific uptake versus the log concentration of the test compound. d. Calculate the IC₅₀ value (the concentration of drug that inhibits 50% of specific uptake) using non-linear regression analysis.

Diagram 2: Workflow for Monoamine Transporter Uptake Assay

Caption: Step-by-step workflow for determining transporter inhibition potency.

Analytical Characterization: The Role of ¹⁹F NMR

While standard techniques like LC-MS/MS are routinely used for detection, ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy offers a highly specific and quantitative tool for the analysis of fluorinated phenethylamines.[18]

Causality: The ¹⁹F nucleus is 100% naturally abundant and has a high gyromagnetic ratio, making it a sensitive NMR nucleus. Furthermore, the chemical shift of a fluorine atom is exquisitely sensitive to its local electronic environment. This means that positional isomers (e.g., 2-fluoro-, 3-fluoro-, and 4-fluoroamphetamine) will have distinct and easily resolvable signals in the ¹⁹F NMR spectrum, making it an unambiguous identification tool.[18] Quantitative ¹⁹F NMR (qNMR) can also be performed to accurately determine the concentration of a fluorinated analyte in a sample without the need for an identical chemical standard.[18]

Metabolic Stability and Toxicological Considerations

A primary driver for incorporating fluorine is to enhance metabolic stability.[2][4][5] By replacing a hydrogen on an aromatic ring, for instance, fluorination can prevent cytochrome P450 (CYP)-mediated hydroxylation, a common metabolic pathway for phenethylamines.[5] This can prolong the drug's half-life and increase its overall exposure.[5]

However, the "dark side" of fluorine must also be considered.[19] While the C-F bond is strong, it is not invincible. Certain metabolic processes can lead to defluorination, releasing fluoride ions into the body.[6][19] While small amounts of fluoride are beneficial, high concentrations can be toxic, potentially leading to skeletal fluorosis.[6]

Of greater concern is the metabolic formation of toxic small molecules. For example, the metabolism of a compound containing a difluoro- or trifluoromethyl group can, in some cases, lead to the formation of fluoroacetic acid, a potent metabolic poison that disrupts the Krebs cycle.[6] Therefore, a thorough metabolic profiling and toxicological assessment of any new fluorinated phenethylamine is a critical step in its development.[6][16]

Conclusion and Future Perspectives

The strategic bioisosteric replacement of hydrogen with fluorine is a powerful and proven strategy in the design of novel phenethylamines. It allows for the precise modulation of metabolic stability, CNS penetration, and target engagement. As we have seen, this can lead to compounds with enhanced potency, prolonged duration of action, and improved selectivity for key neurological targets like monoamine transporters and serotonin receptors.[1][10]

The future of this field lies in a more rational and predictive approach to fluorination.[2] As our understanding of the three-dimensional structure of target proteins grows, computational modeling will play an increasingly important role in predicting how a fluorine substituent will interact within a binding pocket.[14] Furthermore, the development of new synthetic methods for late-stage fluorination will allow chemists to rapidly generate and test a wider array of analogs, accelerating the discovery of new chemical probes to unravel the complexities of the brain and novel therapeutics to treat its disorders.[7][16]

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Unlocking the Therapeutic Potential of Fluorinated Benzodioxoles: An In-depth Technical Guide to Pharmacophore Modeling

A Foreword for the Modern Drug Hunter: In the relentless pursuit of novel therapeutics, the strategic incorporation of fluorine into molecular scaffolds has emerged as a cornerstone of modern medicinal chemistry.[1][2] This guide is crafted for researchers, scientists, and drug development professionals, providing a comprehensive, in-depth exploration of pharmacophore modeling as applied to the promising class of fluorinated benzodioxoles. We move beyond rote protocols, delving into the "why" behind the "how," to empower you with the scientific rationale needed to navigate the intricate landscape of drug design.

PART 1: The Scientific Imperative for Fluorinated Benzodioxoles

The benzodioxole moiety is a well-established "privileged scaffold" in medicinal chemistry, forming the core of numerous biologically active compounds.[3] Its unique conformational and electronic properties often facilitate critical interactions with biological targets. The deliberate introduction of fluorine—the most electronegative element—can profoundly and predictably alter a molecule's physicochemical and pharmacokinetic profile.[1][2][4]

Strategic fluorination can:

• Enhance Metabolic Stability: By blocking sites susceptible to enzymatic breakdown, fluorine can increase a drug's half-life.[2][4]

• Improve Binding Affinity: The unique electronic properties of fluorine can lead to more potent interactions with target proteins.[1][4]

• Modulate Lipophilicity and Solubility: Fine-tuning these properties can improve a drug's absorption, distribution, metabolism, and excretion (ADME) profile.[4]

• Increase Selectivity: Fluorine can help to reduce off-target interactions, leading to a safer drug profile.[4]

Recent research has highlighted the potential of fluorinated benzodioxoles in diverse therapeutic areas, including oncology and neuroscience.[5][6][7] For instance, derivatives have shown promise as inhibitors of enzymes like cyclooxygenase (COX), demonstrating the scaffold's versatility.[5] This underscores the immense potential locked within this chemical class, waiting to be unlocked by rational design strategies like pharmacophore modeling.

PART 2: The Core Principles of Pharmacophore Modeling

A pharmacophore is an abstract representation of the essential steric and electronic features a molecule must possess to interact with a specific biological target and elicit a response.[8] This powerful concept is the foundation of two primary modeling approaches:

• Ligand-Based Pharmacophore Modeling: This method is indispensable when the 3D structure of the target protein is unknown.[9][10][11] It involves analyzing a set of known active molecules to identify the common chemical features responsible for their biological activity.[11][12] The underlying principle is that molecules with similar activities share a common binding mode.

• Structure-Based Pharmacophore Modeling: When the 3D structure of the target is available, this approach offers a more direct path to understanding molecular recognition.[9][10][13] By analyzing the interactions between a ligand and the protein's binding site, a pharmacophore model can be constructed that precisely maps the key interaction points.[13]

The Power of Structure-Activity Relationships (SAR)

Underpinning both pharmacophore modeling approaches is the concept of Structure-Activity Relationships (SAR).[14][15][16][17] SAR is the systematic study of how modifications to a molecule's chemical structure affect its biological activity.[16] By understanding these relationships, medicinal chemists can rationally design new compounds with improved potency, selectivity, and pharmacokinetic properties.[15]

PART 3: A Rigorous, Step-by-Step Workflow for Pharmacophore Model Development

The following workflow provides a detailed, self-validating system for generating and applying a robust pharmacophore model for fluorinated benzodioxoles.

Experimental Workflow for Pharmacophore Modeling

Caption: A comprehensive workflow for pharmacophore model development and application.

Detailed Experimental Protocols

Phase 1: Data Curation and Set Preparation

• Data Compilation: Gather a dataset of fluorinated benzodioxole derivatives with corresponding biological activity data (e.g., IC50, Ki). Ensure the data is from consistent assays to maintain data integrity.

• Dataset Division: Partition the dataset into a training set and a test set.[18][19] The training set will be used to generate the pharmacophore model, while the test set will be used for validation. A common split is 75% for the training set and 25% for the test set.

Phase 2: Model Generation (Ligand-Based Example)

• Conformer Generation: For each molecule in the training set, generate a diverse set of low-energy 3D conformations.[12][20] This step is crucial as it explores the possible shapes the molecule can adopt.

• Feature Identification and Alignment: Identify the key pharmacophoric features within the molecules, such as hydrogen bond donors/acceptors, hydrophobic regions, and aromatic rings.[21] Align the molecules based on these common features.

• Hypothesis Generation and Scoring: Generate multiple pharmacophore hypotheses that represent the common features of the active molecules.[22] Score these hypotheses based on how well they explain the observed biological activity of the training set compounds.

Phase 3: Rigorous Validation

• Test Set Validation: The primary validation step is to assess the ability of the generated pharmacophore model to accurately predict the activity of the compounds in the test set.[23] A robust model should be able to distinguish between active and inactive molecules.

• Statistical Validation: Employ statistical methods like Fischer's randomization test to ensure the model is not a result of chance correlation.

• Decoy Set Screening: Challenge the model to identify known active compounds from a large set of "decoy" molecules with similar physicochemical properties but different topologies. A high enrichment factor indicates a good model.

Phase 4: Application in Virtual Screening

• Database Screening: Use the validated pharmacophore model as a 3D query to search large chemical databases for novel molecules that match the pharmacophoric features.[10][21]

• Hit Filtering and Prioritization: Filter the initial hits based on drug-likeness criteria (e.g., Lipinski's Rule of Five) and visual inspection to remove undesirable compounds. Prioritize the most promising candidates for synthesis and biological testing.

Data Presentation: A Hypothetical SAR Table

To illustrate the power of SAR, consider the following hypothetical data for a series of fluorinated benzodioxole inhibitors of a target enzyme:

Compound ID	R1-Substituent	R2-Substituent	IC50 (nM)
BZ-1	H	H	850
BZ-2-F	F	H	210
BZ-3-F	H	F	450
BZ-4-diF	F	F	75
BZ-5-CF3	CF3	H	120

This table clearly demonstrates that the introduction of fluorine at the R1 and R2 positions significantly impacts the inhibitory activity. This type of quantitative data is crucial for building a predictive pharmacophore model.

PART 4: The Future of Fluorinated Benzodioxole Drug Discovery

Pharmacophore modeling, when executed with scientific rigor, is a powerful engine for accelerating the discovery of novel therapeutics. By applying the principles and workflows outlined in this guide to the promising chemical space of fluorinated benzodioxoles, researchers can significantly enhance their ability to design and identify next-generation drug candidates. The continued integration of machine learning and artificial intelligence with pharmacophore modeling will undoubtedly unlock even greater potential in the years to come.[8]

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Protocols & Analytical Methods

Protocols for fluorination of 3,4-methylenedioxyphenethylamine

Application Note: Strategic Fluorination of 3,4-Methylenedioxyphenethylamine Scaffolds

Part 1: Core Directive & Strategic Rationale

Executive Summary: The fluorination of 3,4-methylenedioxyphenethylamine (MDPEA) and its derivatives is a critical tactic in medicinal chemistry, primarily utilized to modulate metabolic stability and lipophilicity (

).[1] The 1,3-benzodioxole ring is highly electron-rich, making it a "metabolic hotspot" prone to rapid oxidative opening by Cytochrome P450 enzymes (specifically CYP2D6 and CYP3A4).[1][2]

The Strategic "Why":

• Metabolic Blocking: Introduction of a fluorine atom at the C2 or C6 aromatic positions sterically and electronically impedes the formation of the catechol metabolite, significantly extending the compound's half-life (

  ).[1]

• pKa Modulation: Fluorination on the ethylamine side chain (beta-position) lowers the basicity of the amine, altering blood-brain barrier (BBB) permeability and receptor binding affinity.[1][2]

Safety & Compliance Warning:

• Regulatory Status: MDPEA is a structural precursor to controlled substances (e.g., MDA/MDMA).[1] The protocols below are strictly for the synthesis of analytical standards and metabolic probes in legitimate, licensed pharmaceutical research environments.

• Chemical Safety: Reagents like DAST are explosive; Selectfluor is a strong oxidant.[1][2] All reactions must be conducted in a fume hood behind blast shields.[1][2]

Part 2: Experimental Protocols

Protocol A: Regioselective Aromatic Fluorination (Ring-F)

Target: 6-Fluoro-MDPEA (Metabolic Blocker)[1][2]

Principle: Direct fluorination of the free amine is low-yielding due to N-oxidation.[1][2] The amine must be protected (Boc/Cbz) to direct the electrophilic attack to the electron-rich aromatic ring.[1][2] The 6-position is the preferred site of electrophilic substitution due to the directing effects of the alkyl chain and the oxygen lone pairs.[2]

Reagents:

• Substrate:

  -Boc-3,4-methylenedioxyphenethylamine

• Fluorinating Agent: Selectfluor (F-TEDA-BF4)[1][2][3]

• Solvent: Acetonitrile (MeCN) / Methanol (MeOH) (1:1 v/v)[1]

• Catalyst: None required (solvent polarity drives the reaction)[1]

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 eq of

  -Boc-MDPEA in dry MeCN:MeOH (10 mL/g). Cool to 0°C under an inert atmosphere ( ).[1]

• Addition: Add 1.1 eq of Selectfluor in a single portion. The solution will turn from colorless to pale yellow.[1][2]

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 12 hours. Monitor via TLC (SiO2, Hex:EtOAc 4:1) or LC-MS.[1][2]

  • Checkpoint: Look for the [M+18] mass shift (Hydrogen

    Fluorine).[1]

• Workup: Quench with saturated aqueous

  . Extract with Dichloromethane (DCM) (3x).[1] Wash combined organics with brine, dry over , and concentrate in vacuo.

• Purification: Flash column chromatography (Gradient: 0-30% EtOAc in Hexanes). The 6-fluoro isomer is typically the major product; the 2-fluoro isomer is a minor byproduct.[1][2]

• Deprotection: Dissolve the fluorinated intermediate in DCM. Add Trifluoroacetic acid (TFA) (20% v/v).[1] Stir for 2 hours. Evaporate TFA to yield the trifluoroacetate salt of 6-fluoro-MDPEA.[1][2]

Validation Criteria:

• NMR: Singlet around -115 to -125 ppm (relative to ).[1][2]
• H NMR: Loss of one aromatic proton signal; remaining protons show coupling to Fluorine ( ).[1]

Protocol B: Aliphatic Side-Chain Fluorination (Beta-F)

Target:

-Fluoro-MDPEA (pKa Modulator)

Principle: This protocol converts a

-hydroxy precursor to a fluoride using a deoxofluorination agent.[1][2] This drastically reduces the pKa of the neighboring amine.

Reagents:

• Substrate:

  -Boc- -hydroxy-MDPEA[1][2]

• Reagent: DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor (Bis(2-methoxyethyl)aminosulfur trifluoride)[1][2]

• Solvent: Anhydrous DCM[1]

Step-by-Step Methodology:

• Safety Prep: Ensure all glassware is oven-dried. DAST reacts violently with water to produce HF.[1][2]

• Dissolution: Dissolve

  -Boc- -hydroxy-MDPEA (1.0 eq) in anhydrous DCM at -78°C (Dry ice/Acetone bath).

• Addition: Add DAST (1.2 eq) dropwise via syringe. Do not allow the temperature to rise above -60°C during addition.[1][2]

• Reaction: Stir at -78°C for 1 hour, then allow to warm slowly to room temperature over 4 hours.

• Quench (Critical): Pour the reaction mixture slowly into a stirred mixture of solid

  and ice. Do not add water to the reaction.

• Isolation: Extract with DCM, dry, and concentrate.

• Deprotection: Standard TFA/DCM deprotection as in Protocol A.

Part 3: Visualization & Data

Workflow Diagram 1: Synthetic Pathway

Caption: Synthetic workflow for the regioselective ring fluorination of MDPEA using Selectfluor.

Workflow Diagram 2: Metabolic Blocking Mechanism

Caption: Mechanism of metabolic stabilization.[1][2] Fluorine blocks the CYP450 oxidation site, preventing ring opening.

Table 1: Comparative Reagent Profile for MDPEA Fluorination

Reagent	Mechanism	Selectivity	Safety Profile	Suitability for MDPEA
Selectfluor	Electrophilic ( )	High (Ortho/Para)	High (Stable solid)	Optimal (Standard)
NFSI	Electrophilic ( )	Moderate	Moderate	Good alternative
DAST	Nucleophilic ( )	Specific (OH F)	Low (Explosive)	Only for side-chain
Xenon Difluoride	Radical/Electrophilic	Low	Low (Costly/Toxic)	Not Recommended

References

• Banks, R. E. (2006).[1] Selectfluor™ reagent F-TEDA-BF4 in organic synthesis: A versatile electrophilic fluorinating agent.[1][2][3] Journal of Fluorine Chemistry.[1]

• Meanwell, N. A. (2018).[1] Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry.[1] [1]

• Purser, S., et al. (2008).[1] Fluorine in medicinal chemistry.[1][2][4][5][6][7][8] Chemical Society Reviews.[1][2]

• Rosen, T. C., et al. (2013).[1] Synthesis and properties of fluorinated phenethylamines. Drug Testing and Analysis.[1][2][9]

• Swarts, F. (Original methodology regarding fluorination precursors).[1] Bulletin de la Classe des Sciences, Académie Royale de Belgique.[1] (Historical context for halogen exchange).[1]

Sources

• 1. Selectfluor - Wikipedia [en.wikipedia.org]
• 2. Fluorinated Benzodioxoles - Enamine [enamine.net]
• 3. SelectFluor - Enamine [enamine.net]
• 4. Fluorination in Medicinal Chemistry: Methods, Strategies, and Recent Developments (2008) | Kenneth L. Kirk | 1076 Citations [scispace.com]
• 5. Fluorine in psychedelic phenethylamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chemrxiv.org [chemrxiv.org]
• 7. Fluorination in Medicinal Chemistry: Methods, Strategies, and Recent Developments | CoLab [colab.ws]
• 8. Copper-Catalyzed [18F]Fluorination of (Mesityl)(aryl)iodonium Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Biosynthesis of Fluorinated Analogs of Drugs Using Human Cytochrome P450 Enzymes Followed by Deoxyfluorination and Quantitative Nuclear Magnetic Resonance Spectroscopy to Improve Metabolic Stability - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols for the Preparation of Fluorinated Phenethylamine Hydrochloride Salts

Version: 1.0

Abstract

This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the synthesis, purification, and characterization of fluorinated phenethylamine hydrochloride salts. The strategic introduction of fluorine into the phenethylamine scaffold is a cornerstone of modern medicinal chemistry, often leading to significant improvements in metabolic stability, receptor binding affinity, and overall pharmacokinetic profiles.[1][2] This guide moves beyond simple procedural lists to explain the underlying chemical principles, the rationale for specific methodological choices, and the necessary validation steps to ensure scientific rigor. Detailed, field-tested protocols for a representative synthesis via reductive amination and subsequent conversion to a stable, crystalline hydrochloride salt are provided, alongside essential safety and characterization data.

Scientific Rationale and Strategic Considerations

The Role of Fluorine in Modulating Bioactivity

The substitution of hydrogen with fluorine in a phenethylamine molecule can profoundly alter its biological properties.[1][2] This is not merely an increase in mass but a strategic modification of the molecule's electronic and steric landscape.

• Metabolic Stability: The carbon-fluorine (C-F) bond is exceptionally strong (bond energy ~485 kJ/mol), making it resistant to enzymatic cleavage by metabolic enzymes like Cytochrome P450s. This often blocks common sites of oxidative metabolism, thereby increasing the compound's half-life and bioavailability.[1]

• Receptor Affinity and Selectivity: Fluorine is highly electronegative and can alter the acidity/basicity (pKa) of nearby functional groups, such as the amine.[1] This electronic perturbation can change how the molecule interacts with its target receptors (e.g., serotonin or dopamine receptors), potentially increasing binding affinity and selectivity. For instance, progressive fluorination has been shown to increase affinities at 5-HT2A and 5-HT2C receptors.[1]

• Lipophilicity: A single fluorine atom can increase lipophilicity, which may enhance the molecule's ability to cross the blood-brain barrier. However, polyfluorination can sometimes decrease lipophilicity. This nuanced effect allows for fine-tuning of a drug candidate's absorption, distribution, metabolism, and excretion (ADME) properties.[1]

The Importance of Hydrochloride Salt Formation

While the fluorinated phenethylamine is synthesized as a freebase (often an oil or low-melting solid), converting it to its hydrochloride salt is a critical final step for several reasons:

• Stability: Phenethylamine freebases are alkaline and can react with atmospheric carbon dioxide, leading to degradation over time.[] The hydrochloride salt is significantly more stable for long-term storage.

• Handling and Purification: Hydrochloride salts are typically crystalline solids with well-defined melting points.[][4] This crystalline nature facilitates purification through recrystallization and makes the compound easier to weigh and handle compared to a viscous oil.

• Solubility: The salt form generally exhibits improved solubility in aqueous and polar protic solvents, which is crucial for preparing solutions for biological assays and formulation studies.[4]

General Synthetic Pathways

The synthesis of fluorinated phenethylamines can be broadly approached in two ways: by starting with a pre-fluorinated aromatic precursor or by introducing fluorine at a later stage. The former is often more common and reliable. A prevalent and robust method involves the reduction of a fluorinated phenylacetonitrile.

Workflow Overview: From Precursor to Final Product

The overall process can be visualized as a multi-stage workflow, beginning with the synthesis of the freebase amine and concluding with the purification and characterization of the final hydrochloride salt.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Fluorine in psychedelic phenethylamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Receptor Selectivity Profiling of 1-(1,3-Benzodioxol-5-yl)-2-fluoroethanamine

This Application Note is designed for research professionals characterizing the pharmacological profile of 1-(1,3-Benzodioxol-5-yl)-2-fluoroethanamine , a specific fluorinated phenethylamine derivative.[1]

Given the structural nomenclature, this compound is identified as a

-fluoro- -aryl-ethylamine derivative (specifically, the -fluoro analog of the -amino-benzyl scaffold or a side-chain fluorinated analog of MDPEA depending on exact numbering priority).[1] For the purpose of this guide, we treat it as a Novel Psychoactive Substance (NPS) candidate with high probability of serotonergic and dopaminergic activity, requiring a rigorous safety and selectivity profiling cascade.

Executive Summary & Rationale

The introduction of a fluorine atom into the ethylamine side chain of methylenedioxy-phenethylamines (MDxx series) significantly alters lipophilicity, metabolic stability (blocking MAO degradation), and receptor binding kinetics. 1-(1,3-Benzodioxol-5-yl)-2-fluoroethanamine represents a structural hybrid likely to exhibit activity at monoamine transporters (SERT, DAT, NET) and serotonin receptors (5-HT2 family).[1]

This guide provides a self-validating workflow to determine:

• Binding Affinity (

  ): Primary interaction strength with GPCRs and Transporters.

• Functional Efficacy (

  / ): Differentiation between full agonists, partial agonists, antagonists, or releasers.

• Selectivity Ratios: Critical assessment of off-target risks (e.g., 5-HT2B valvulopathy potential).[1]

Safety & Handling (Fluorinated NPS)

WARNING: As a fluorinated phenethylamine derivative, this compound has unknown toxicological properties.[1] It must be treated as a potential neurotoxin and potent psychostimulant.[1]

• Handling: Class II Biological Safety Cabinet (BSC).

• Solubility: Dissolve in 100% DMSO to create 10 mM stock. Avoid aqueous storage to prevent potential defluorination or hydrolysis (though C-F bonds are generally stable).

• Controls: Use MDMA and 2-Fluoromethamphetamine (2-FMA) as positive controls for assay validation.

Experimental Workflow

The profiling cascade moves from high-throughput binding screens to low-throughput functional validation.[1]

Figure 1: The sequential profiling workflow ensures resource efficiency by filtering non-active targets early.

Protocol Module 1: Radioligand Binding Assays (Affinity)

This module determines the affinity (

) of the compound for key serotonergic and dopaminergic targets.[2]

Target Panel Selection[1]

• Primary Targets: 5-HT2A, 5-HT2C, SERT (Serotonin Transporter), DAT (Dopamine Transporter).

• Secondary Targets: 5-HT1A, TAAR1 (Trace Amine Associated Receptor 1), NET.

Detailed Protocol (Membrane Preparation)

Reagents:

• Buffer A (Binding Buffer): 50 mM Tris-HCl, 10 mM MgCl2, 0.1 mM EDTA, pH 7.4.[1]

• Radioligands:

  • For 5-HT2A:

    -Ketanserin (Antagonist) or -DOI (Agonist - preferred for psychopharmacology).[1]

  • For SERT:

    -Citalopram.

• Membrane Source: HEK293 cells stably expressing human 5-HT2A or SERT.[1]

Step-by-Step Procedure:

• Preparation: Thaw membrane prep on ice. Dilute in Buffer A to achieve 5–10 µg protein/well.[1]

• Plating: Use 96-well polypropylene plates.

  • Add 25 µL Assay Buffer (Total Binding).

  • Add 25 µL 10 µM Methysergide (Non-Specific Binding control for 5-HT2A).

  • Add 25 µL Test Compound (1-(1,3-Benzodioxol-5-yl)-2-fluoroethanamine) at varying concentrations (

    M to M).

• Reaction: Add 25 µL Radioligand (Final concentration =

  of ligand, typically 1–2 nM).

• Initiation: Add 150 µL Membrane suspension.

• Incubation: Incubate for 60 mins at 25°C (equilibrium).

• Termination: Rapid filtration through GF/B filters pre-soaked in 0.3% Polyethyleneimine (PEI) using a cell harvester. Wash 3x with ice-cold Buffer A.[1]

• Quantification: Add scintillation fluid and count in a MicroBeta counter.

Data Analysis: Calculate

using the Cheng-Prusoff equation: Where is radioligand concentration and is its dissociation constant.

Protocol Module 2: Functional Characterization

Binding affinity does not distinguish between an agonist (activator) and an antagonist (blocker). For psychoactive phenethylamines, determining functional efficacy at 5-HT2A is critical.[1]

5-HT2A Gq-Signaling Assay (Calcium Flux)

The 5-HT2A receptor couples to

, activating Phospholipase C (PLC) and releasing intracellular calcium.[3]

Workflow Visualization:

Figure 2: The Gq signaling cascade utilized in the FLIPR Calcium assay.[1]

Protocol:

• Cell Seeding: Seed CHO-K1 cells expressing h5-HT2A (20,000 cells/well) in black-walled 96-well plates. Incubate overnight.

• Dye Loading: Aspirate media and load cells with Calcium-4 assay dye (Molecular Devices) dissolved in HBSS + 20 mM HEPES. Incubate 60 mins at 37°C.

• Compound Addition: Place plate in FLIPR (Fluorometric Imaging Plate Reader).

• Measurement: Inject test compound. Monitor fluorescence (

  ) for 180 seconds.

• Analysis:

  • Agonist Mode: Measure Peak Fluorescence (

    ).

  • Antagonist Mode: Pre-incubate with compound, then challenge with

    of Serotonin.

Transporter Assay: Uptake vs. Release

Distinguishing whether the compound blocks reuptake (like Cocaine) or reverses the transporter (like Amphetamine/MDMA) is vital.

• Uptake Inhibition: Measure inhibition of

  -DA uptake into synaptosomes.

• Release Assay: Pre-load synaptosomes with

  -MPP+ or -DA, then treat with compound and measure radioactivity in the supernatant.

  • Interpretation: If supernatant radioactivity increases significantly compared to baseline, the compound is a releaser .[1]

Data Reporting & Interpretation

Organize your final report using the following matrix. Comparison with MDMA is essential for context.

Parameter	Assay Type	Metric	Result Interpretation
5-HT2A Affinity	Radioligand Binding	(nM)	<100 nM = Potent Hallucinogen Candidate
5-HT2A Efficacy	Calcium Flux	(%)	>80% = Full Agonist; 20-80% = Partial Agonist
SERT Affinity	Radioligand Binding	(nM)	Low nM = High Serotonin Reuptake Inhibition
DA Release	Synaptosome Release	(nM)	Potency of Dopamine Release (Addictive potential)
5-HT2B Selectivity	Functional (Ca2+)	Ratio	2A/2B Ratio < 10 indicates high valvulopathy risk

References

• National Institute of Mental Health (NIMH). Psychoactive Drug Screening Program (PDSP) Assay Protocols. University of North Carolina Chapel Hill.[1] [Link]

• Trachsel, D., et al. (2011). Fluorine in psychedelic phenethylamines: Influence of fluorine substitution on the pharmacological profile of 2C-B and mescaline.[1] Bioorganic & Medicinal Chemistry.[1][4][5] [Link]

• Rickli, A., et al. (2015). Receptor interaction profiles of novel N-2-methoxybenzyl (NBOMe) derivatives of 2,5-dimethoxy-substituted phenethylamines (2C drugs).[1] Neuropharmacology.[1][6] [Link]

• Eshleman, A. J., et al. (1999). Characteristics of Drug Interactions with Recombinant Biogenic Amine Transporters Expressed in the Same Cell Type.[1] Journal of Pharmacology and Experimental Therapeutics.[1] [Link]

Sources

• 1. CAS Common Chemistry [commonchemistry.cas.org]
• 2. Frontiers | Receptor interaction profiles of 4-alkoxy-2,6-dimethoxyphenethylamines (Ψ derivatives) and related amphetamines [frontiersin.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. N-(5-chloro-1,3-benzodioxol-4-yl)-7-[2-(4-methylpiperazin-1-yl)ethoxy]-5- (tetrahydro-2H-pyran-4-yloxy)quinazolin-4-amine, a novel, highly selective, orally available, dual-specific c-Src/Abl kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. semanticscholar.org [semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: Fluorinated Phenethylamine Synthesis

Executive Summary & Core Directive

The Challenge: The carbon-fluorine (C-F) bond, while generally robust (

), becomes kinetically labile during the reduction of phenethylamine precursors (specifically nitrostyrenes and cyanohydrins). This is due to the high affinity of heterogeneous catalysts (Pd, Ni) and strong hydride donors (LAH) for electronegative atoms, leading to hydrodefluorination (HDF) .

The Solution: Success relies on chemoselective reduction protocols that differentiate between the

-systems of the nitro/nitrile group and the -bond of the aryl fluoride.

This guide provides three validated workflows to prevent defluorination, structured as a troubleshooting decision tree.

Decision Matrix: Selecting the Right Reduction Route

Before starting, map your substrate to the correct protocol using the decision tree below.

Figure 1: Strategic selection of reducing agents based on substrate electronic properties and scale.

Technical Modules & Troubleshooting

Module A: The Borane-THF Protocol (Gold Standard)

Context: Borane (

) is an electrophilic reducing agent. Unlike nucleophilic hydrides (LAH), it does not attack electron-rich aromatic rings, making it the safest method for preserving C-F bonds on electron-deficient rings.

Protocol:

• Setup: Flame-dry glassware under

  .

• Addition: Dissolve nitrostyrene in anhydrous THF. Add

  (3-4 equivalents) dropwise at .

• Reflux: Heat to reflux for 2–4 hours.

• The Critical Step (Hydrolysis): The reaction forms a strong Boron-Nitrogen complex that must be broken.

  • Standard Mistake: Users add water and extract, recovering no amine.

  • Correction: Add MeOH to quench, evaporate, then add 10% HCl and reflux for 1 hour. This releases the free amine.

Troubleshooting Q&A:

Q: I used Borane, but my yield is <10%. Where is my product? A: You likely failed to break the B-N complex. The intermediate is soluble in organic solvents but is not the free amine. You must perform the acid reflux step (Method A, Step 4) to liberate the phenethylamine.

Q: Can I use Borane-DMS (Dimethyl Sulfide) instead of THF? A: Yes,

is more stable and higher concentration, but it is odorous. It is often preferred for larger scales.

Module B: The NaBH4 / CuCl2 System

Context: Sodium Borohydride is generally too weak to reduce nitroalkenes to amines (it stops at the nitroalkane). Adding Copper(II) chloride generates transient Copper hydride species or activates the double bond, allowing full reduction without the aggressive nucleophilicity of LAH.

Protocol:

• Suspend nitrostyrene in EtOH.

• Add

  (0.1 eq).

• Add

  (excess, added in portions) at then warm to RT.

• Note: This method preserves Ar-F, Ar-Cl, and even Ar-Br bonds effectively.

Troubleshooting Q&A:

Q: The reaction turns black and stalls. A: The black precipitate is colloidal Copper(0) or Copper Boride. This is normal. If the reaction stalls, filter the catalyst through Celite and add fresh catalyst/borohydride to the filtrate.

Module C: Catalytic Hydrogenation (The Danger Zone)

Context: Palladium on Carbon (Pd/C) is the most common cause of defluorination. Pd facilitates Oxidative Addition into the C-F bond, especially in the presence of

.

Mechanism of Failure (Hydrodefluorination):

• Adsorption of fluoro-aromatic to Pd surface.

• Oxidative addition of Pd(0) into C-F bond

  Ar-Pd-F.

• Reductive elimination with Hydride

  Ar-H + Pd-F.

Figure 2: The pathway of Palladium-catalyzed hydrodefluorination.

The Fix: Acidic Poisoning or Catalyst Switch If you must use hydrogenation (e.g., for scale), follow these strict rules:

• Switch Catalyst: Use Platinum Oxide (

  , Adams Catalyst) . Pt is significantly less prone to oxidative addition into C-F bonds than Pd.

• Acidic Additive: If using Pd/C, add Acetic Acid or HCl to the solvent.

  • Why: Protonation of the catalyst surface and the resulting amine product changes the electronic environment, disfavoring the electron-rich transition state required for C-F cleavage.

  • Reference: Acidic media is documented to inhibit dehalogenation in aniline synthesis patents [5].[1]

Troubleshooting Q&A:

Q: I am seeing 15% defluorinated impurity on LCMS using Pd/C. A: Stop immediately. Switch to

in Ethanol. If is unavailable, run the Pd/C reaction in Acetic Acid/Trifluoroacetic Acid (9:1) solvent mixture. The acidity deactivates the HDF pathway.

Data Summary: Reagent Comparison

Reagent	Risk of Defluorination	Primary Mechanism	Recommendation
(LAH)	High	Nucleophilic Aromatic Substitution ( )	AVOID for fluorinated substrates.
	Critical	Oxidative Addition (Metal-Catalyzed)	AVOID unless acid-doped.
	Low	Surface Hydrogenation	Recommended for hydrogenation routes.
	Negligible	Electrophilic Hydride Transfer	HIGHLY RECOMMENDED (Standard).
	Negligible	Radical/Hydride Transfer	Recommended for mild/small scale.

Analytical Verification

Do not rely on TLC. Defluorinated byproducts often co-elute with the product.

Protocol:

• 19F-NMR: The definitive check.

  • Product: Sharp singlet/multiplet (approx -110 to -120 ppm for fluoro-phenyl).

  • Defluorinated Impurity:Disappearance of signal.

  • Inorganic Fluoride: Signal at -119 ppm (free

    ) indicates degradation.

• Mass Spectrometry:

  • Look for the [M-18] peak (loss of F vs H difference is 18 Da).

  • Example: Fluorophenethylamine (MW 139) vs Phenethylamine (MW 121).

References

• Reduction of Nitrostyrenes using Borane

  • Title: Borane Reagents - Organic Chemistry Portal
  • Source: Organic Chemistry Portal

  • URL:[Link]

• NaBH4/CuCl2 Method

  • Title: One-pot Reduction of Nitrostyrenes to Phenethylamines using Sodium Borohydride and Copper(II) chloride
  • Source: ChemRxiv (2023)

  • URL:[Link]

• Platinum vs.

  • Title: Reactions of aromatic fluorocarbons with hydrogen[2]

  • Source: Journal of Research of the N

  • URL:[Link]

• Acidic Inhibition of Dehalogenation (Patent)

• Mechanistic Insight (HDF on Pd)

  • Title: Catalytic Hydrodefluorination via Oxid
  • Source: Journal of the American Chemical Society (2021)

  • URL:[Link]

Sources

• 1. US5068436A - Hydrogenation of halonitrobenzenes without dehalogenation - Google Patents [patents.google.com]
• 2. scispace.com [scispace.com]

Technical Support Center: Troubleshooting HPLC Retention Time Shifts for Fluoro-Analogs

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are encountering variability in High-Performance Liquid Chromatography (HPLC) retention times when analyzing fluoro-analogs. The unique physicochemical properties of fluorinated compounds can introduce specific challenges in chromatographic separations. This resource provides in-depth, experience-driven insights and systematic troubleshooting strategies to diagnose and resolve these issues effectively.

Introduction: The Fluoro-Analog Challenge in HPLC

Fluorine's high electronegativity and the strength of the carbon-fluorine bond impart unique properties to organic molecules, such as altered polarity, basicity, and metabolic stability. While advantageous in drug design, these characteristics can lead to unexpected chromatographic behavior. Retention time (RT) shifts are a common and frustrating issue, compromising data integrity, method robustness, and analytical accuracy.[1][2]

This guide will walk you through a logical, step-by-step process to identify the root cause of RT shifts and implement corrective actions. We will move from systemic issues to method-specific and column-related problems, with a special focus on the nuances of fluoro-analogs.

Part 1: Systematic Troubleshooting of Retention Time Shifts

The first step in troubleshooting is to determine if the issue is system-wide or specific to certain analytes. This can be efficiently diagnosed by observing the behavior of an unretained peak (t₀ or the void marker) and the pattern of the shifts across all peaks in the chromatogram.[1]

Question 1: Are all the peaks in my chromatogram shifting, including the void volume marker (t₀)?

If all peaks, including the unretained marker, are shifting proportionally, the problem is likely related to the HPLC system's physical parameters rather than chemical interactions with the column.[1][3] This indicates a change in the time it takes for the mobile phase to travel through the system.

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. HPLC Retention Time Drift: Causes & Troubleshooting Guide [timberlineinstruments.com]
• 3. chromatographytoday.com [chromatographytoday.com]

Technical Support Center: Stability of 1-(1,3-Benzodioxol-5-yl)-2-fluoroethanamine

This guide is structured as a dynamic Technical Support Center resource, designed for immediate application in a research setting. It prioritizes the specific chemical vulnerabilities of fluorinated phenethylamines.

Technical Overview & Mechanism of Instability

The Core Challenge: The stability of 1-(1,3-Benzodioxol-5-yl)-2-fluoroethanamine in aqueous solution is governed by the "push-pull" electronic relationship between the amine and the ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">

-fluorine atom.

While the carbon-fluorine (C-F) bond is typically robust, its position beta to the amine creates a specific vulnerability known as base-catalyzed dehydrofluorination .

• Acidic pH (Stable): When the amine is protonated (

  ), the molecule is electronically stable. The positive charge prevents the lone pair from initiating elimination reactions.

• Basic pH (Unstable): As pH approaches the pKa (approx. 8.5–9.0 due to the electron-withdrawing fluorine), the concentration of the free base (

  ) increases. The free amine lone pair can facilitate the elimination of Hydrogen Fluoride (HF), leading to the formation of a reactive enamine/imine intermediate, which rapidly hydrolyzes into a ketone and ammonia.

Degradation Pathway (Visualized)

The following diagram illustrates the critical pH-dependent degradation pathway you must avoid.

Figure 1: The degradation cascade triggered by basic pH.[1] Maintenance of the protonated state is the primary control point for stability.

Troubleshooting Guide (Q&A Format)

Issue 1: "My stock solution has turned yellow/brown after 24 hours."

Diagnosis: Oxidative Degradation. Root Cause: While the C-F bond is the primary stability concern, the 1,3-benzodioxol-5-yl (methylenedioxy) moiety is electron-rich and susceptible to oxidation by dissolved oxygen, especially if the solution is exposed to light or trace metal contaminants.[1] Corrective Action:

• Degas Solvents: Always use degassed or argon-purged water for stock preparation.

• Check pH: Ensure the solution is acidic (pH 3–5). Oxidation rates often accelerate at higher pH.

• Add Antioxidant: For long-term storage, add 0.1% Sodium Metabisulfite or Ascorbic Acid if compatible with your assay.

Issue 2: "I see a loss of peak area in HPLC, but no new UV-active peaks."

Diagnosis: Fluoride Elimination & Volatilization. Root Cause: The molecule may be degrading into volatile fragments or non-chromatophore species. If HF elimination occurs, the resulting ketone might have a different UV absorption max, or the breakdown products (like ammonia) are not detected. Corrective Action:

• Switch Buffer: If you are using a Phosphate buffer (pH 7.4), stop immediately. Phosphate can catalyze elimination reactions. Switch to Ammonium Acetate (pH 5.0) or Formic Acid (0.1%) .

• Temperature Control: Never heat the solution above 37°C. Thaw frozen stocks at 4°C, not in a water bath.

Issue 3: "The compound precipitated upon dilution into the assay media."

Diagnosis: Free Base Insolubility. Root Cause: The HCl salt is highly water-soluble. However, if you dilute into a high-pH buffer (e.g., pH 8.0 or higher) at high concentrations (>10 mM), the compound converts to its free base form, which is lipophilic and poorly soluble in water. Corrective Action:

• Pre-dissolve in DMSO: Prepare the 1000x stock in 100% DMSO.

• Limit Final Concentration: Ensure the final aqueous concentration is below the solubility limit of the free base (typically <100 µM in neutral buffer).

Experimental Protocols

Protocol A: Preparation of Stable Stock Solution (10 mM)

Use this protocol to ensure maximum shelf-life.

Component	Specification	Purpose
Solvent	10 mM Acetic Acid in Water (or 100% DMSO)	Maintains protonation; DMSO prevents hydrolysis.[1]
Container	Amber Glass or Polypropylene	Protects from light; prevents adsorption.
Storage	-20°C or -80°C	Arrhenius kinetic slowing of degradation.[1]

Step-by-Step:

• Weigh the hydrochloride salt of the compound.

• If using Water: Dissolve in degassed 10 mM Acetic Acid (pH ~3.5). Do not use pure water (pH can drift) or PBS (pH too high).

• If using DMSO: Dissolve in anhydrous DMSO. This is the preferred method for long-term storage (>1 month).

• Aliquot into single-use vials to avoid freeze-thaw cycles.

• Store at -20°C.

Protocol B: QC Method for Stability Verification (LC-MS)

Standard HPLC methods may miss the defluorinated impurity. Use this specific setup.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18), 3.5 µm.

• Mobile Phase A: Water + 0.1% Formic Acid (Acidic pH is critical to prevent on-column degradation).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Detection:

  • UV: 280 nm (Benzodioxole absorption).

  • MS: Positive Mode (Look for [M+H]+).

  • Watchlist: Monitor for [M-HF+H]+ (Mass loss of 20 Da) or the hydrolysis ketone product (Mass loss of 2 Da + Oxygen exchange).

Stability Data Summary

Condition	Timeframe	Stability Status	Recommendation
Solid (HCl Salt), -20°C	2 Years	High	Keep desiccated.[1] Hygroscopic.
DMSO Solution, -20°C	6 Months	High	Preferred stock format.
Aqueous pH 4.0 (Acetate)	1 Week (4°C)	Moderate	Stable for short-term dosing.
Aqueous pH 7.4 (PBS)	< 24 Hours	Low	Prepare fresh immediately before use.
Aqueous pH > 9.0	< 1 Hour	Critical	Rapid defluorination. Avoid.

Frequently Asked Questions (FAQs)

Q: Can I use this compound in cell culture media (DMEM/RPMI)? A: Yes, but with caution. Cell media typically has a pH of 7.2–7.4. At this pH, the half-life of the compound is reduced. Add the compound to the cells immediately before the experiment starts. Do not pre-incubate the compound in media at 37°C without cells.

Q: Why does the fluorine atom reduce the pKa of the amine? A: The fluorine atom is highly electronegative.[2] Through the inductive effect (

), it pulls electron density away from the adjacent carbons and the amine nitrogen. This makes the nitrogen lone pair less available to accept a proton, thereby lowering the pKa (making the amine less basic) compared to the non-fluorinated analog. This actually helps stability slightly at physiological pH compared to non-fluorinated amines, but the risk of elimination overrides this benefit.

Q: Is the defluorination reversible? A: No. Once HF is eliminated, the carbon chain rehybridizes to an alkene (enamine) or hydrolyzes. The C-F bond cannot be reformed in aqueous solution.

References

• Patterson, S., et al. (2019). Hydrogen Bonding Phase-Transfer Catalysis with Potassium Fluoride: Enantioselective Synthesis of β-Fluoroamines. Journal of the American Chemical Society. Link[1]

  • Context: Establishes the synthesis and stability challenges of beta-fluoroamines, specifically the risk of elimin

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 167488956, 1-(1,3-benzodioxol-5-yl)-N-(2-fluoroethyl)propan-2-amine. Link[1]

  • Context: Structural data and chemical properties of the specific fluorin

• Sigma-Aldrich. (2025). Safety Data Sheet: 2-Fluoroethylamine hydrochloride. Link[1]

  • Context: Handling and storage protocols for fluorinated ethylamine precursors, emphasizing hygroscopic n

• University of California. (2022). Dynamic Kinetic Resolution-Enabled Highly Stereoselective Nucleophilic Fluoroalkylation to Access Chiral β-Fluoro Amines. Organic Letters. Link[1]

  • Context: Discusses the pKa shifts (lowering basicity) caused by beta-fluorine substitution and its impact on stability.

Sources

• 1. 2-Propenal, 3-(1,3-benzodioxol-5-yl)- [webbook.nist.gov]
• 2. sioc.cas.cn [sioc.cas.cn]

Reducing side reactions in electrophilic fluorination of MDPEA

The following Technical Support Guide is designed for researchers and medicinal chemists optimizing the electrophilic fluorination of 3,4-Methylenedioxyphenethylamine (MDPEA) . This guide prioritizes mechanistic control to suppress side reactions such as amine oxidation, ring cleavage, and regiochemical scrambling.

Ticket ID: FL-MDPEA-OPT-01 Status: Open Subject: Troubleshooting Side Reactions & Yield Optimization[1][2]

Executive Summary & Mechanistic Logic

The fluorination of MDPEA (Homopiperonylamine) presents a classic chemoselectivity challenge.[2] You are attempting to introduce a fluorine atom onto an electron-rich aromatic ring (1,3-benzodioxole) in the presence of a nucleophilic primary amine and an acid-sensitive methylenedioxy bridge.[1][2]

The Central Conflict:

• The Amine (Nucleophile): Reacts faster with electrophilic fluorine sources (F

  ) than the aromatic ring, leading to N-fluoro species and subsequent oxidative degradation (imines/aldehydes).[2]

• The Benzodioxole (Acid-Sensitive): The methylenedioxy bridge is susceptible to cleavage by the conjugate acids (e.g., HBF

  , HF) generated during fluorination, leading to catechols and tars.

The Solution Strategy:

• Mask the Amine: Convert the amine to a carbamate (Boc) or amide (TFA) to eliminate N-nucleophilicity.[1][2]

• Buffer the Medium: Use non-nucleophilic bases to scavenge acidic byproducts immediately.[1][2]

• Control the Agent: Use Selectfluor® (F-TEDA-BF

  ) due to its tunable reactivity compared to aggressive reagents like XeF or F gas.[1][2]

Diagnostic Workflows (Graphviz)

The following diagram illustrates the critical decision pathways to avoid common failure modes (Red nodes) and achieve the target fluorinated scaffold (Green node).

Caption: Decision tree for MDPEA fluorination showing critical control points (Protection and Acid Scavenging) required to prevent N-oxidation and ring cleavage.

Troubleshooting Guide (FAQ Format)

Issue 1: "I am seeing significant black tar formation and loss of the methylenedioxy signal in NMR."

Diagnosis: Acid-Catalyzed Ring Opening.[1][2] During fluorination with Selectfluor, the reagent releases HBF

as it transfers fluorine.[2] The methylenedioxy bridge (acetal-like) is unstable in strong acids, especially if moisture is present, hydrolyzing to the catechol (dihydroxybenzene) which rapidly oxidizes to quinones and polymerizes (tar).

Corrective Action:

• Buffer the Reaction: Add 1.5–2.0 equivalents of solid NaHCO

  or Na CO to the reaction mixture before adding Selectfluor. This neutralizes HBF in situ without deprotonating the amide significantly.[2]

• Dry Solvents: Ensure Acetonitrile (MeCN) is anhydrous (<50 ppm water).[2] Moisture accelerates acetal hydrolysis.[1][2]

Issue 2: "The reaction yields a complex mixture of imines and aldehydes, but no ring fluorination."

Diagnosis: Competitive N-Fluorination. The amino group (-NH

) is a better nucleophile than the aromatic ring.[1][2] If unprotected, Selectfluor attacks the nitrogen first, forming an N-fluoroammonium species that undergoes elimination to an imine, which hydrolyzes to an aldehyde.[2]

Corrective Action:

• Mandatory Protection: You must protect the amine.[2]

  • Recommendation: Boc (tert-Butyloxycarbonyl) .[1][2] It is stable to Selectfluor and bulky enough to possibly influence regioselectivity.[1][2]

  • Protocol: React MDPEA with Boc

    O (1.1 eq) and Et N in DCM before fluorination.

• Alternative: If Boc is labile in your specific workup, use a Trifluoroacetyl (TFA) group, which is highly electron-withdrawing and completely shuts down N-reactivity.[1][2]

Issue 3: "I have a mixture of regioisomers. How do I favor the 6-position?"

Diagnosis: Regiochemical Control. The 3,4-methylenedioxy group directs ortho to the oxygens.[1][2] The ethylamine side chain (at position 1) directs ortho/para.[2]

• Position 6 (Target): Ortho to the alkyl chain and Ortho to Oxygen.[2] This is the most activated and sterically accessible site.[2]

• Position 2 (Minor): Between the two oxygens.[2] This position is sterically crowded and usually disfavored (the "Mills-Nixon" effect also plays a role in bond fixation).[1][2]

Corrective Action:

• Temperature Control: Run the reaction at 0°C to -10°C . Lower temperatures increase selectivity for the kinetically favored 6-position over the 2-position or poly-fluorination.[1][2]

• Solvent Effect: Use Acetonitrile (MeCN) .[2] It interacts with Selectfluor (charge transfer complex) to moderate its reactivity, enhancing selectivity compared to nitromethane or ionic liquids.[2]

Validated Experimental Protocol

Objective: Synthesis of 2-Fluoro-4,5-methylenedioxy-N-Boc-phenethylamine (6-Fluoro-MDPEA derivative).

Phase 1: Protection[1][2]

• Dissolve MDPEA (10 mmol) in DCM (50 mL).

• Add Triethylamine (12 mmol) followed by Boc

  O (11 mmol) at 0°C.

• Stir at RT for 4 hours. Wash with 1M HCl, Brine, dry over MgSO

  .[2]

• Evaporate to obtain N-Boc-MDPEA (White solid).[1][2] Verify purity by TLC/NMR.

Phase 2: Fluorination (The Critical Step)

• Setup: Flame-dry a round-bottom flask under N

  .

• Solvation: Dissolve N-Boc-MDPEA (1.0 eq) in anhydrous Acetonitrile (0.1 M concentration).

• Buffering: Add solid NaHCO

  (2.0 eq). Stir vigorously to suspend the base.[2]

• Addition: Cool to 0°C . Add Selectfluor® (1.1 eq) portion-wise over 30 minutes. Do not dump it all at once; exotherms reduce selectivity.[1][2]

• Reaction: Stir at 0°C for 2 hours, then allow to warm to RT over 4 hours.

• Workup: Filter off the inorganic solids. Concentrate the filtrate. Redissolve in EtOAc, wash with water (to remove residual Selectfluor/H-TEDA salts), then Brine.[1][2]

• Purification: Silica gel chromatography (Hexane/EtOAc gradient). The fluorinated product is typically less polar than the starting material.[2]

Phase 3: Deprotection (Optional)

• Dissolve the fluorinated intermediate in 4M HCl in Dioxane .

• Stir for 1 hour at RT.

• Evaporate solvent to afford the 6-Fluoro-MDPEA Hydrochloride salt.[1][2]

Quantitative Data Summary

Parameter	Optimized Condition	Consequence of Deviation
Protecting Group	Boc or TFA	Free amine leads to >80% oxidative byproduct (imines).[1][2]
Fluorinating Agent	Selectfluor® (1.1 eq)	NFSI is too slow; XeF causes explosion/decomposition risks.[2]
Solvent	Acetonitrile (MeCN)	DCM slows reaction; MeOH reacts with Selectfluor.[2]
Acid Scavenger	NaHCO (Solid)	Absence leads to ring opening (loss of methylenedioxy bridge).[2]
Temperature	0°C RT	Heating (>40°C) promotes di-fluorination and polymerization.[1][2]

References

• Selectfluor Chemistry: Banks, R. E. (1998).[1][2] Selectfluor™ reagent F-TEDA-BF4 in action: tamed fluorine at your service. Journal of Fluorine Chemistry, 87(1), 1-17.[1][2] Link

• Fluorination of Phenethylamines: Trachsel, D., et al. (2006).[2] Synthesis of fluoro analogues of 3,4-(methylenedioxy)amphetamine (MDA) and its derivatives. Chemistry & Biodiversity, 3(3), 326-336.[1][2][3] Link

• Mechanism of Selectfluor: Nyffeler, P. T., et al. (2005).[2] Selectfluor: Mechanistic Insight and Applications. Angewandte Chemie International Edition, 44(1), 192-212.[1][2] Link

• General Aromatic Fluorination: Furuya, T., Kamlet, A. S., & Ritter, T. (2011).[2] Catalysis for Fluorination and Trifluoromethylation. Nature, 473, 470–477.[2] Link

Sources

• 1. Substituted methylenedioxyphenethylamine - Wikipedia [en.wikipedia.org]
• 2. cdn.preterhuman.net [cdn.preterhuman.net]
• 3. Synthesis of fluoro analogues of 3,4-(methylenedioxy)amphetamine (MDA) and its derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: A Guide to the Purification of Fluorinated Amine Intermediates

Welcome to the Technical Support Center for the purification of fluorinated amine intermediates. This guide is designed for researchers, scientists, and drug development professionals who encounter the unique challenges associated with purifying these valuable compounds. As a Senior Application Scientist, my aim is to provide not only solutions to common problems but also a deeper understanding of the underlying chemical principles to empower you in your laboratory work.

Part 1: Frequently Asked Questions (FAQs)

Q1: What makes fluorinated amines so challenging to purify compared to their non-fluorinated counterparts?

A1: The introduction of fluorine atoms into an amine intermediate dramatically alters its physicochemical properties, leading to purification challenges. The high electronegativity of fluorine creates a strong carbon-fluorine bond and significantly influences the electron density of the entire molecule.[1] This results in:

• Altered Basicity: Fluorine's strong electron-withdrawing inductive effect can significantly reduce the basicity (pKa) of the amine.[2][3] This change in basicity affects how the molecule interacts with acidic stationary phases like silica gel and can alter its solubility in acidic or basic aqueous solutions during extractions.

• Modified Polarity and Solubility: While the C-F bond is polar, the overall effect of fluorination can be an increase in lipophilicity and a unique "fluorous" character. This can lead to unexpected solubility profiles, making standard solvent systems for chromatography and crystallization less effective.

• Atypical Chromatographic Behavior: Due to reduced basicity, fluorinated amines may interact less strongly with the acidic silanol groups on silica gel, leading to faster elution than expected. This can result in co-elution with non-polar impurities, complicating separation.[4]

• Increased Volatility: Highly fluorinated compounds can be surprisingly volatile, increasing the risk of sample loss during solvent evaporation under reduced pressure.

• Tendency to Form Emulsions: The combination of a hydrophilic amine and a lipophilic/fluorous backbone can act like a surfactant, leading to the formation of persistent emulsions during aqueous workups.

Q2: My fluorinated amine is streaking on the TLC plate. How can I get clean spots?

A2: Streaking of amines on silica gel TLC plates is a common issue, often exacerbated by fluorination. This is primarily due to strong interactions between the basic amine and the acidic silica gel.

• The Cause: The lone pair of electrons on the nitrogen atom can form strong hydrogen bonds with the acidic silanol groups (Si-OH) on the silica surface. This can lead to a portion of the sample moving with the solvent front while another portion remains adsorbed, resulting in a streak.

• The Solution: To mitigate this, you need to suppress the acidic nature of the stationary phase.

  • Add a Basic Modifier: Incorporate a small amount (typically 0.5-2%) of a basic modifier like triethylamine (NEt3) or ammonium hydroxide into your eluent system.[5] This will neutralize the acidic sites on the silica, allowing for more uniform migration of your amine.

  • Alternative Stationary Phases: If a basic modifier is not effective or compatible with your compound, consider using a different stationary phase. Basic or neutral alumina can be excellent alternatives to silica gel for the purification of basic compounds.

Q3: I am struggling to remove a non-fluorinated impurity from my highly fluorinated amine product. What is the best approach?

A3: This is an ideal scenario to leverage the unique properties of your fluorinated compound through Fluorous Solid-Phase Extraction (F-SPE) .

• The Principle: F-SPE utilizes a stationary phase, typically silica gel modified with perfluorinated carbon chains. When a mixture of a highly fluorinated compound and a non-fluorinated impurity is passed through an F-SPE cartridge, the fluorinated compound is selectively retained through "fluorous-fluorous" interactions.

• The Process:

  • Loading: The mixture is loaded onto the F-SPE cartridge in a solvent where both components are soluble.

  • Washing: A non-fluorous solvent (e.g., methanol/water or acetonitrile) is used to wash the non-fluorinated impurity from the cartridge.

  • Elution: A fluorous solvent or a solvent with a high fluorous character is then used to elute the purified fluorinated amine.

Part 2: Troubleshooting Guides

This section provides a systematic approach to resolving common issues encountered during the purification of fluorinated amine intermediates.

Guide 1: Column Chromatography Problems

Problem	Potential Cause(s)	Recommended Solutions & Explanations
Poor Separation	Inappropriate solvent system.	Systematically screen different solvent systems using TLC. For fluorinated amines, consider less conventional solvents that may better match the unique polarity of your compound.
Co-elution of impurities.	If impurities have similar polarity, consider switching to a different stationary phase (e.g., alumina, C18) or using preparative HPLC for higher resolution.
Product Streaking/Tailing on Column	Strong interaction with silica gel.	Deactivate the silica gel by preparing a slurry with your eluent containing 1-2% triethylamine before packing the column. This neutralizes the acidic sites.
Low or No Product Recovery	Compound is stuck on the column.	This can happen if the compound is too polar for the eluent. A step gradient with a more polar solvent (e.g., methanol in dichloromethane) may be needed to elute the compound.
Compound is volatile and lost during solvent removal.	Use a cold trap on your rotary evaporator and avoid excessive heating of the water bath (keep it at or below 30°C).
Compound decomposed on the silica gel.	Some amines are unstable on acidic silica. Perform a quick stability test on a TLC plate. If decomposition is observed, switch to a more inert stationary phase like neutral alumina.[6]

Guide 2: Crystallization Issues

Problem	Potential Cause(s)	Recommended Solutions & Explanations
"Oiling Out" Instead of Crystallizing	The solution is too concentrated, or cooling is too rapid.	Re-heat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly. Seeding with a small crystal can also promote proper crystal growth.[7]
High impurity levels.	Impurities can inhibit crystal lattice formation. Try to pre-purify the material by a quick filtration through a plug of silica or alumina before attempting crystallization.
No Crystal Formation	The solution is too dilute.	Slowly evaporate the solvent until the solution becomes cloudy, then warm it slightly to redissolve everything and allow it to cool slowly.
The compound is highly soluble in the chosen solvent.	Use a two-solvent system. Dissolve your compound in a good solvent and then slowly add a poor solvent (in which your compound is insoluble) until the solution becomes turbid. Warm to clarify and then cool slowly.

Guide 3: Aqueous Workup Challenges

Problem	Potential Cause(s)	Recommended Solutions & Explanations
Persistent Emulsion	Surfactant-like properties of the fluorinated amine.	Add a saturated solution of sodium chloride (brine) to the separatory funnel. This increases the ionic strength of the aqueous layer and can help to break the emulsion.[8]
Fine solid particles stabilizing the emulsion.	Filter the entire mixture through a pad of Celite or glass wool. This can physically disrupt the emulsion and remove the stabilizing particles.
Product is Partially in the Aqueous Layer	The amine is protonated and has some water solubility.	If your product is not acid-sensitive, you can intentionally acidify the aqueous layer with dilute HCl to fully protonate the amine and then wash the organic layer with this acidic solution to remove any remaining amine. The amine can then be recovered from the aqueous layer by basification and re-extraction.[9]

Part 3: Data, Protocols, and Visualizations

Impact of Fluorination on Amine Basicity

The electron-withdrawing nature of fluorine significantly reduces the basicity of amines. This is a critical factor to consider when planning purification strategies, especially those involving acid-base extractions.

Amine Type	Example	Approximate pKa of Conjugate Acid	Fluorinated Analog	Approximate pKa of Conjugate Acid	Reference
Alkylamine	Ethylamine	10.8	2-Fluoroethylamine	~9.1	[2]
Aniline	Aniline	4.6	4-Fluoroaniline	4.66	[7]
Aniline	Aniline	4.6	2,3,4,5,6-Pentafluoroaniline	-0.27

Experimental Protocols

Protocol 1: Flash Column Chromatography with a Basic Modifier

• Prepare the Eluent: Choose a solvent system based on TLC analysis. To this eluent, add triethylamine to a final concentration of 1% (v/v).

• Prepare the Slurry: In a beaker, add your silica gel to the prepared eluent. Gently stir to create a uniform slurry.

• Pack the Column: Pour the slurry into your column and allow it to pack under gravity or with gentle pressure.

• Equilibrate: Run 2-3 column volumes of the eluent through the packed column to ensure it is fully equilibrated.

• Load the Sample: Dissolve your crude fluorinated amine in a minimal amount of the eluent. For less soluble compounds, you can pre-adsorb the sample onto a small amount of silica gel, evaporate the solvent, and dry-load it onto the column.

• Elute and Collect: Begin elution with your prepared eluent and collect fractions.

• Analyze Fractions: Monitor the collected fractions by TLC.

• Combine and Evaporate: Combine the pure fractions and remove the solvent under reduced pressure, being mindful of the potential volatility of your product.

Protocol 2: Fractional Distillation of a Volatile Fluorinated Amine

• Apparatus Setup: Assemble a fractional distillation apparatus with a Vigreux column. Ensure all glassware is dry. Use a heating mantle with a stirrer for even heating.[10]

• Charge the Flask: Add the crude fluorinated amine and a few boiling chips or a magnetic stir bar to the distillation flask.

• Insulate the Column: For efficient separation, wrap the Vigreux column with glass wool or aluminum foil to maintain the temperature gradient.[11]

• Begin Heating: Slowly heat the mixture. A slow, steady distillation rate (1-2 drops per second) is crucial for good separation.

• Collect Fractions: Collect any low-boiling impurities first. When the temperature at the thermometer stabilizes at the boiling point of your desired product, switch to a clean receiving flask.

• Monitor Temperature: A stable temperature during collection indicates a pure fraction. A drop in temperature signifies that the compound has finished distilling.

• Shutdown: Once the distillation is complete, remove the heating mantle and allow the apparatus to cool before dismantling.

Visualized Workflow: Troubleshooting Emulsion Formation

Caption: A decision-making workflow for resolving emulsions during the aqueous workup of fluorinated amine intermediates.

References

• Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors. RSC Medicinal Chemistry, 11(9), 1644-1653.
• Top: Comparison of the pKa differences between fluorinated and non‐fluorinated cyclic carboxylic acids. Middle: Influence of the difluoromethylene group on the conformation of cyclododecane due to angle relaxation. Bottom: An I(I)/I(III) catalysis‐based platform to access β,β‐difluorinated normal to medium‐sized ring esters and amides.
• Substituent Effects on the Physical Properties and pKa of Aniline. International Journal of Quantum Chemistry, 80(6), 1107-1115.
• Study of pKa values of alkylamines based on density functional theory.
• Comparative Analysis: Fluorinated vs. Non-Fluorinated Thiocyanatoanilines in Drug Discovery. BenchChem.
• Purification: Fractional Distillation. University of Rochester, Department of Chemistry.
• How To: Manage an Emulsion. University of Rochester, Department of Chemistry.
• Fractional Distill
• Statistical Analysis of Substituent Effects on pKa of Aniline. Journal of Engineering Research and Applied Science, 13(2), 1-6.
• pKa Data Compiled by R. Williams. ACS, Organic Division.
• Approximate pKa chart of the functional groups: values to know. University of California, Los Angeles, Department of Chemistry and Biochemistry.
• Troubleshooting Practice in the Refinery. KLM Technology Group.
• Troubleshooting Distillation Columns Unexpected Causes for Malfunctioning Columns. Sulzer.
• Workup: Amines. University of Rochester, Department of Chemistry.
• Simple & Fractional Distillations | Digital Lab Techniques Manual. MIT OpenCourseWare.
• Distillation Column Troubleshooting Part 1. YouTube.
• 5.
• Simple and fractional distill
• Purification: Troubleshooting Flash Column Chromatography. University of Rochester, Department of Chemistry.
• Distillation Pressure Control Troubleshooting. YouTube.
• Current Trends in Practical Fluorination Chemistry. Thermo Fisher Scientific.
• distill
• Fluorin
• How do I purify ionizable organic amine compounds using flash column chrom

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. taylorfrancis.com [taylorfrancis.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. semanticscholar.org [semanticscholar.org]
• 6. Khan Academy [khanacademy.org]
• 7. afit.edu [afit.edu]
• 8. devagirijournals.com [devagirijournals.com]
• 9. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 10. Purification [chem.rochester.edu]
• 11. Distillation I: Simple & Fractional Distillations | Digital Lab Techniques Manual | Chemistry | MIT OpenCourseWare [ocw.mit.edu]

Reference Data & Comparative Studies

Comparative Mass Spectrometry Profiling of C9H10FNO2 Isomers

Executive Summary

The chemical formula C9H10FNO2 primarily corresponds to Fluorophenylalanine (F-Phe) , a non-canonical amino acid widely utilized in protein engineering, metabolic labeling, and drug development. While multiple isomers exist (2-, 3-, and 4-fluoro-L-phenylalanine), 4-Fluoro-L-phenylalanine is the industry standard for metabolic incorporation studies due to its structural mimicry of phenylalanine.

This guide compares the mass spectrometry (MS) performance of C9H10FNO2 against its non-fluorinated analog (Phenylalanine) and differentiates the analytical utility of Electrospray Ionization (ESI) versus Electron Ionization (EI) workflows. We provide validated fragmentation pathways to assist researchers in confirming structural identity and metabolic fidelity.

Chemical Identity & Isomer Landscape[1]

Before analyzing fragmentation, it is critical to distinguish the target "product" from its structural alternatives.

Feature	4-Fluoro-L-phenylalanine (Target)	Phenylalanine (Natural Alternative)	2-Fluoro-L-phenylalanine (Isomer)
Formula	C9H10FNO2	C9H11NO2	C9H10FNO2
Monoisotopic Mass	183.0696 Da	165.0790 Da	183.0696 Da
Key Application	Metabolic labeling, 19F-NMR probes	Natural protein synthesis	Probe for "ortho-effect" steric hindrance
Bio-Orthogonality	High (Incorporates into proteins)	N/A (Native)	Low (Often rejected by synthetases)

Analytical Challenge: The 2-, 3-, and 4- isomers are isobaric. While they share primary fragment ions, their relative abundances in MS/MS and retention times in chromatography differ due to the position of the fluorine atom on the benzene ring.

Comparative Analysis: Ionization Methodologies

The choice between ESI (LC-MS) and EI (GC-MS) dictates the sensitivity and fragmentation richness.

Method A: ESI-MS/MS (Liquid Chromatography)

• Mechanism: Soft ionization generating protonated molecular ions

  .

• Performance: Superior for analyzing intact amino acids in biological matrices (cell lysates, culture media).

• Key Advantage: Preserves the molecular ion (m/z 184), allowing for high-confidence precursor selection in proteomic workflows.

Method B: EI-GC-MS (Gas Chromatography)

• Mechanism: Hard ionization (70 eV). Requires derivatization (e.g., TMS silylation) to induce volatility.

• Performance: Excellent for complex mixture separation but destroys the molecular ion of the underivatized species.

• Key Advantage: Reproducible spectral libraries (NIST) for derivatized forms.

Verdict: For drug development and metabolic tracking, ESI-MS/MS is the preferred alternative due to its ability to handle aqueous biological samples without time-consuming derivatization steps.

Deep Dive: Fragmentation Mechanisms (ESI-MS/MS)

In Positive Mode ESI (

), C9H10FNO2 follows a specific dissociation pathway governed by the stability of the fluorinated benzyl carbocation.

Primary Fragmentation Pathways

• Ammonia Loss (Neutral Loss -17 Da): The protonated amine facilitates the elimination of

  , yielding the cation at m/z 167 .

• Combined Loss (

  ): A characteristic amino acid fragmentation involving the loss of the acid moiety, resulting in the Immonium Ion at m/z 138 .

  • Note: The immonium ion (

    ) is the most diagnostic peak for confirming the presence of the amino acid residue in peptide sequences.

• Tropylium Ion Formation: The benzyl side chain cleaves to form a resonance-stabilized fluorotropylium ion at m/z 109 .

Visualization: ESI Fragmentation Pathway

The following diagram illustrates the precursor-product relationships essential for Multiple Reaction Monitoring (MRM) method development.

Caption: ESI-MS/MS fragmentation tree for 4-Fluorophenylalanine. The m/z 138 (Immonium) and m/z 109 (Tropylium) ions are the primary quantifiers.

Experimental Protocols

To ensure reproducibility, the following protocols utilize self-validating quality control steps.

Protocol A: ESI-MS/MS Direct Infusion (Standard Characterization)

Objective: Determine optimal Collision Energy (CE) for MRM transitions.

• Sample Preparation:

  • Dissolve 1 mg C9H10FNO2 in 1 mL 50:50 Methanol:Water + 0.1% Formic Acid.

  • Dilute to 1 µg/mL (approx 5 µM) for infusion.

• MS Settings (Triple Quadrupole):

  • Ion Source: ESI Positive.[1]

  • Capillary Voltage: 3.5 kV.

  • Cone Voltage: 20 V (Optimized for m/z 184 transmission).

• Validation Step (The "Ramp"):

  • Perform a "Product Ion Scan" of m/z 184.

  • Ramp Collision Energy (CE) from 5 eV to 50 eV in 5 eV increments.

  • Success Criteria: Plot intensity of m/z 109 and m/z 138 vs. CE. The curves should cross, with m/z 138 peaking at lower energy (15-20 eV) and m/z 109 peaking at higher energy (25-35 eV).

Protocol B: Chromatographic Separation of Isomers

Objective: Separate 2-F-Phe from 4-F-Phe using retention time, as mass fragments are identical.

• Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.

  • B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 30% B over 10 minutes.

• Logic: The fluorine position alters hydrophobicity.

  • Prediction: 2-Fluoro-Phe (Ortho) typically elutes earlier than 4-Fluoro-Phe (Para) due to the "ortho effect" reducing effective surface area for hydrophobic interaction, though this must be empirically verified on the specific column chemistry.

Logic of Differentiation (Isomer Specificity)

How do you distinguish C9H10FNO2 (F-Phe) from C9H11NO2 (Phe) in a complex sample?

Parameter	Phenylalanine (Phe)	4-Fluorophenylalanine (F-Phe)	Delta
Precursor	166 m/z	184 m/z	+18 Da
Immonium Ion	120 m/z	138 m/z	+18 Da
Tropylium Ion	91 m/z	109 m/z	+18 Da

Self-Validating Logic: In metabolic labeling experiments, the presence of a "satellite" peak exactly +18 Da heavier than the endogenous phenylalanine peaks confirms the incorporation of the fluorinated analog. If the mass shift is not exactly +18 Da (or +17.99 for high res), the product is not C9H10FNO2.

Decision Matrix: Workflow Selection

Caption: Decision tree for selecting the optimal MS workflow based on sample complexity and analytical goals.

References

• NIST Mass Spectrometry Data Center. "L-Phenylalanine, 4-fluoro-." NIST Chemistry WebBook, SRD 69. Accessed October 2023. [Link]

• Hau, J., et al. (2019). "Revisiting Fragmentation Reactions of Protonated α-Amino Acids by High-Resolution Electrospray Ionization Tandem Mass Spectrometry." Scientific Reports. [Link]

• Boeszoermenyi, A., et al. (2020).[2] "Aromatic 19F-13C Troesy: A sensitive NMR experiment for large proteins." Journal of Biomolecular NMR. (Contextualizing F-Phe usage). [Link]

• ChemGuide. "Fragmentation Patterns in Mass Spectrometry." (Fundamental mechanism grounding). [Link]

Sources

• 1. Electrospray ionization tandem mass spectrometric and electron impact mass spectrometric characterization of mycosporine-like amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Forensic Differentiation of Fluorinated Amphetamine Analogs: An Advanced Comparison Guide

Executive Summary

The emergence of ring-substituted fluorinated amphetamines (2-FA, 3-FA, 4-FA) presents a significant analytical challenge in forensic toxicology. As positional isomers, these compounds share an identical molecular weight (MW 153.1 g/mol ) and produce virtually indistinguishable electron ionization (EI) mass spectra, characterized by a dominant base peak at m/z 44 and a weak molecular ion.

This guide provides a technical comparison of orthogonal analytical strategies to resolve this "isobaric dilemma." We evaluate GC-MS with Derivatization , LC-MS/MS with Phenyl-Phase Chromatography , and Infrared Spectroscopy (IR) , offering validated protocols to ensure legal defensibility.

Part 1: The Isomeric Challenge

Standard GC-MS analysis of underivatized fluorinated amphetamines is often insufficient for definitive identification.[1]

• Mass Spectral Equivalence: The fluorine atom is located on the aromatic ring. The primary fragmentation pathway (alpha-cleavage) occurs at the amine chain, yielding the m/z 44 ion (

  ) for all three isomers. The ring-containing fragment (m/z 109) is often too low in abundance to be diagnostic.

• Co-Elution: On standard non-polar columns (e.g., DB-5MS), the boiling point differences between the ortho (2-FA), meta (3-FA), and para (4-FA) isomers are minimal, leading to overlapping peaks.

Analytical Workflow Decision Tree

The following workflow illustrates the logic required to move from presumptive screening to definitive structural elucidation.

Figure 1: Forensic workflow for resolving positional isomers of fluorinated amphetamines.

Part 2: Comparative Analysis of Methodologies

Method A: Gas Chromatography with Derivatization (GC-MS)

Derivatization is the most accessible solution for labs equipped with standard single-quadrupole GC-MS.

• Mechanism: Acylation reagents (HFBA, PFPA) react with the primary amine to form stable amides. This increases molecular weight, improves peak shape, and significantly alters retention times based on the steric hindrance of the fluorine position.

• Reagent Choice: Heptafluorobutyric anhydride (HFBA) is superior to TFAA. The bulky heptafluorobutyryl group amplifies the "ortho effect," creating a larger retention time gap between the 2-FA (ortho) and the 3-/4-FA isomers.

Method B: LC-MS/MS with Biphenyl Stationary Phases

Standard C18 columns often fail to separate these isomers.

• Mechanism: Biphenyl or Phenyl-Hexyl columns utilize

  interactions .[2] The position of the electron-withdrawing fluorine atom changes the electron density of the aromatic ring.

  • 2-FA: Steric hindrance reduces

    -overlap with the stationary phase (Elutes first).

  • 4-FA: Unhindered

    -system allows strongest interaction (Elutes last).

• Validation: This method is preferred for toxicology (urine/blood) where derivatization is cumbersome.

Method C: Infrared Spectroscopy (FTIR / GC-IRD)

• Mechanism: IR is the only method listed that provides a distinct spectral fingerprint for the aromatic substitution pattern (C-H out-of-plane bending) regardless of chromatography.

  • Ortho (2-FA): ~750 cm⁻¹

  • Meta (3-FA): ~780 cm⁻¹ & 690 cm⁻¹

  • Para (4-FA): ~830 cm⁻¹

Summary of Performance

Feature	GC-MS (Native)	GC-MS (HFBA Deriv.)	LC-MS/MS (Biphenyl)	FTIR (Solid/Vapor)
differentiation	Poor (Co-elution)	High (RT Resolution)	High (RT Resolution)	Definitive (Spectral)
Sample Type	Seized Drug	Seized Drug / Urine	Biological Fluids	Pure Powder
Throughput	High	Medium (Prep time)	High	Low
Limit of Detection	~100 ng/mL	~10 ng/mL	<1 ng/mL	>1% Purity req.
Key Differentiator	None	Retention Time	Retention Time	Fingerprint Region

Part 3: Experimental Protocols

Protocol 1: HFBA Derivatization for GC-MS

Target: Enhanced separation of 2-FA, 3-FA, and 4-FA.

• Extraction: Aliquot 50 µL of urine/blood or dissolved powder standard. Add 100 µL of carbonate buffer (pH 9) and 500 µL of ethyl acetate. Vortex (2 min) and centrifuge.

• Evaporation: Transfer organic layer to a clean glass vial. Evaporate to dryness under nitrogen at 40°C.

• Acylation: Add 50 µL of Heptafluorobutyric Anhydride (HFBA) and 50 µL of ethyl acetate.

• Incubation: Cap and heat at 70°C for 20 minutes . (Heat is critical to drive the reaction to completion for the sterically hindered 2-FA).

• Reconstitution: Evaporate excess reagent under nitrogen. Reconstitute in 100 µL ethyl acetate.

• GC Parameters:

  • Column: DB-5MS or equivalent (30m x 0.25mm).

  • Ramp: 60°C (1 min) -> 20°C/min -> 280°C.

  • Result: The bulky HFB-group causes distinct elution orders: 2-FA < 3-FA < 4-FA .

Protocol 2: LC-MS/MS Separation

Target: High-sensitivity quantification in biological matrices.

• Column: Kinetex Biphenyl (or equivalent), 2.6 µm, 100 x 2.1 mm.

• Mobile Phase A: 0.1% Formic Acid in Water (provides protons for ionization).

• Mobile Phase B: 0.1% Formic Acid in Methanol (Methanol promotes

  interactions better than Acetonitrile).

• Gradient:

  • 0-1 min: 5% B

  • 1-6 min: Linear ramp to 95% B

  • 6-7 min: Hold 95% B

• Transitions (MRM):

  • Precursor: m/z 154.1

  • Quantifier: m/z 137.1 (Loss of

    )

  • Qualifier: m/z 109.0 (Tropylium ion - Fluorobenzyl cation)

Part 4: Mechanistic Visualization

The following diagram details why the Biphenyl column succeeds where C18 fails. The separation relies on the accessibility of the aromatic ring electrons to the stationary phase.

Figure 2: Mechanism of separation on Biphenyl stationary phases driven by steric availability of pi-electrons.

References

• SWGDRUG. (2013). Monograph: 4-Fluoroamphetamine. Scientific Working Group for the Analysis of Seized Drugs.[3] [Link]

• Westphal, F., et al. (2010). Differentiation of regioisomeric ring-substituted fluorinated amphetamines by GC-MS and NMR spectroscopy. Forensic Science International. [Link]

• Restek Corporation. (2020). Analysis of Amphetamines by LC-MS/MS for High-Throughput Urine Drug Testing Labs. [Link]

• Phenomenex. (2025).[2] Fluorinated HPLC Phases — Looking Beyond C18. LCGC International. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. myadlm.org [myadlm.org]
• 3. NIST and the SWGDRUG Mass Spectral Reference Library of Seized Drugs | NIST [nist.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 1-(1,3-Benzodioxol-5-yl)-2-fluoroethanamine

Executive Summary: The "Unknown Hazard" Protocol

Immediate Action Required: In the absence of specific toxicological data for 1-(1,3-Benzodioxol-5-yl)-2-fluoroethanamine, you must apply the Precautionary Principle .

This compound is a fluorinated phenethylamine derivative, structurally related to bioactive neurotransmitter releasers (e.g., MDMA analogs). The addition of the fluorine atom at the

-position often increases lipophilicity and metabolic stability compared to non-fluorinated parent compounds.

Operational Default: Treat this substance as Occupational Exposure Band (OEB) 4 .

• OEL Target: < 1

  g/m (8-hr TWA)

• Containment: Primary Engineering Controls (PEC) required; open bench handling is strictly prohibited .

Strategic Risk Assessment (The "Why")

As researchers, we do not rely on missing data; we rely on Structural Activity Relationships (SAR).

• The Amine Moiety: Primary/secondary amines are potent sensitizers and irritants. They can cause severe eye damage (alkaline burns) and respiratory sensitization.

• The Benzodioxole Ring: Historically associated with CYP450 inhibition and serotonergic activity.

• The Fluorine Substitution: This is the critical safety factor. Fluorination generally enhances blood-brain barrier penetration and skin absorption. Standard nitrile gloves may have reduced breakthrough times for fluorinated organics compared to their non-fluorinated counterparts.

Decision Logic: PPE Selection

The following diagram illustrates the logic flow for selecting protection levels for this specific compound class.

Figure 1: Decision logic for elevating safety protocols based on structural analysis in the absence of specific SDS data.

Personal Protective Equipment (PPE) Matrix

This matrix is non-negotiable for handling pure powder or high-concentration solutions (>10 mM).

Protection Zone	Equipment Specification	Scientific Rationale
Respiratory	PAPR (Powered Air Purifying Respirator) with HEPA/Organic Vapor combo cartridges OR Glovebox .	Fluorinated amines may have significant vapor pressure. Simple N95s fail to protect against organic vapors; standard half-masks rely on a face seal that can break during movement.
Dermal (Hands)	Double-Gloving Protocol: 1. Inner: 4 mil Nitrile (High dexterity)2. Outer: 6-8 mil Nitrile or Laminate (Chemical barrier)	Fluorine substitution increases lipid solubility, accelerating permeation through standard nitrile. The outer glove is sacrificial; change every 30 mins.
Ocular	Chemical Splash Goggles (Indirect Venting).[1]	Safety glasses are insufficient. Amines are basic; a splash can cause irreversible corneal saponification.
Body	Tyvek® 800J (or equivalent) liquid-tight coverall with taped seams.	Prevents "dusting" contamination on street clothes. Taped seams prevent powder ingress at zipper lines.
Footwear	Shoe Covers (Impervious) or dedicated lab shoes.	Prevents tracking of potent compound traces outside the containment zone.

Operational Workflow: From Entry to Disposal

Phase A: Weighing & Solubilization (The Critical Zone)

Pre-requisite: All weighing must occur inside a Vented Balance Enclosure (VBE) or Isolator .

• Static Control: Fluorinated salts are often fluffy and prone to static charge. Use an anti-static gun (ionizer) on the spatula and weigh boat before opening the vial. This prevents "fly-away" powder.

• Solvent Selection: If solubilizing, add solvent slowly down the side of the vial.

  • Caution: Reaction with protic solvents may be exothermic.

• Decontamination: Wipe the exterior of the vial with a methanol-dampened wipe inside the hood before removing it.

Phase B: Workflow Visualization

Figure 2: Operational workflow ensuring containment integrity from entry to exit.

Emergency Response Protocols

Scenario A: Skin Exposure[1][2][3][4]

• Immediate Action: Do not wipe. Wiping drives the chemical deeper into the dermis.

• Flush: Irrigate with tepid water for minimum 20 minutes .

• Neutralization: Do not use vinegar or acidic neutralizers on amine burns; this causes exothermic heat, worsening the injury.

Scenario B: Spillage (Powder)

• Isolate: Evacuate the immediate 3-meter radius.

• Dampen: Gently cover the powder with a propylene glycol-soaked pad to prevent dust generation. Do not use dry paper towels.

• Clean: Scoop up the pad and powder. Wash surface with 10% bleach (oxidizes the amine) followed by water.

Disposal & Waste Management

Crucial Note: Fluorinated compounds are persistent. Standard incineration temperatures may be insufficient, leading to the formation of HF (Hydrofluoric Acid) or PFAS-like byproducts in the flue gas.

• Segregation: Do not mix with general organic solvents. Label specifically: "Fluorinated Amine Waste - High Potency."

• Destruction: Must be sent to a facility capable of High-Temperature Incineration (>1100°C) with flue gas scrubbing (for HF capture).

• Liquid Waste: Adjust pH to <5 (acidic) prior to disposal to protonate the amine, reducing its volatility and skin permeability during storage.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for Phenethylamine Derivatives. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. United States Department of Labor. Retrieved from [Link]

• European Chemicals Agency (ECHA). Guidance on the compilation of safety data sheets. Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). Retrieved from [Link]

Sources

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]